Ethane-1,1,1-d3

• CAS: 2031-95-0

Core Science & Biosynthesis

High-Resolution Infrared Spectrum of Ethane-1,1,1-d3: A Comprehensive Technical Guide

Introduction & Theoretical Framework

Ethane-1,1,1-d3 ( CH3​CD3​ ) is a prototypical symmetric top molecule of C3v​ symmetry. In the realm of high-resolution molecular spectroscopy, it serves as a critical benchmark for understanding large-amplitude internal rotation (torsion) and its intricate coupling with small-amplitude vibrations and overall molecular rotation[1].

Unlike its symmetric isotopologues ( CH3​CH3​ and CD3​CD3​ ), the isotopic substitution in CH3​CD3​ breaks the center of inversion, inducing a small permanent electric dipole moment ( μ≈0.011 D)[2]. This symmetry breaking makes the pure rotational spectrum microwave-active and introduces unique selection rules for infrared (IR) transitions. The internal rotation of the CH3​ group against the CD3​ frame is hindered by a three-fold potential barrier ( V3​≈993.8 cm−1 )[2]. When the molecule is excited to fundamental vibrational states, the torsional stack of the ground state interacts with the excited vibrational states via Coriolis and Fermi-type resonances, leading to observable "giant" torsional splittings[3][4].

This whitepaper details the spectroscopic signatures, underlying quantum mechanical causality, and validated experimental protocols for acquiring and analyzing the high-resolution IR spectrum of CH3​CD3​ .

Key Vibrational Bands and Spectroscopic Signatures

The high-resolution IR spectrum of CH3​CD3​ is dominated by several key fundamental bands, with the low-frequency modes exhibiting the most pronounced vibration-torsion-rotation interactions.

The ν12​ Degenerate Fundamental (~680 cm⁻¹)

The ν12​ band is the lowest frequency degenerate fundamental (perpendicular band, ΔK=±1 )[1][4]. High-resolution Fourier transform infrared (FTIR) studies reveal that while the intrinsic tunneling splitting in an unperturbed symmetric top is expected to be negligible, the ν12​ band exhibits highly resolved σ -splittings (torsional splittings) across all rotational branches[1].

• Mechanistic Causality: This splitting is not an intrinsic property of the isolated ν12​=1 state. Instead, it is induced by a resonant Coriolis interaction between the torsional bath states of the ground vibrational state (specifically v6​=3,4 ) and the ν12​=1 state[1][4]. The near-degeneracy of these states allows the E -species vibrational angular momentum to couple with the internal rotation.

The ν5​ Parallel Fundamental (~900 cm⁻¹)

The ν5​ band is the lowest frequency parallel fundamental ( ΔK=0 )[3]. Historically difficult to analyze due to its intrinsic weakness and severe perturbations, recent high-resolution global three-band analyses have successfully modeled it[3].

• Mechanistic Causality: The ν5​ state is heavily perturbed by inter-vibrational coupling. It requires a global fit that simultaneously accounts for the ground state, the ν12​ state, and the ν5​ state. The interaction manifests as Fermi-type anharmonic coupling and Coriolis resonances, leading to anomalous line shifts and giant torsional splittings that cannot be explained by an isolated band model[3].

The ν6​ Torsional Fundamental (Far-IR)

The pure torsional fundamental ( ν6​=1←0 ) lies in the far-infrared region. Though formally forbidden in the lowest order, it becomes weakly IR-active due to intensity borrowing via Coriolis interactions with the degenerate E -species vibrations[2].

Caption: Vibration-torsion-rotation coupling pathways in CH3CD3.

Molecular Constants and Quantitative Data

The rigorous assignment of the CH3​CD3​ spectrum relies on highly precise molecular constants derived from combined microwave, Raman, and high-resolution IR global fits[2][3][5].

Spectroscopic Parameter	Value	Physical Description
A0​	1.7809±0.0016 cm−1	Rotational constant about the C3​ symmetry axis[5].
B0​	0.5491±0.0003 cm−1	Transverse rotational constant[5].
V3​	993.804±0.058 cm−1	Three-fold torsional barrier height hindering internal rotation[2].
ν12​ Band Origin	∼680 cm−1	Center frequency of the lowest degenerate fundamental[1].
ν5​ Band Origin	∼900 cm−1	Center frequency of the lowest parallel fundamental[3].

Experimental Protocols: High-Resolution FTIR Workflow

To resolve the dense rovibrational structure and sub-Doppler torsional splittings of CH3​CD3​ , the experimental setup must be meticulously optimized to minimize collisional broadening and thermal spectral congestion[1][3].

Rationale for Experimental Conditions

• Cryogenic Cooling (130 K): At room temperature, the partition function distributes population across high J and K rotational states, as well as excited torsional states ( v6​≥1 ). Cooling the sample to 130 K collapses the population into the lowest states, drastically reducing hot-band congestion and simplifying branch assignments[1].

• Low Pressure (0.4 Torr) & Long Pathlength (20–60 m): To prevent pressure (collisional) broadening from exceeding the instrumental resolution limit ( ∼0.0024 cm−1 ), the gas must be held at sub-Torr pressures[1]. To compensate for the low number density of absorbers, a multi-pass White cell is utilized to achieve pathlengths up to 60 meters, ensuring sufficient signal-to-noise ratio according to the Beer-Lambert law[3].

Step-by-Step Methodology

• Sample Preparation: Synthesize or procure CH3​CD3​ with an isotopic purity of >99% . Degas the sample via multiple freeze-pump-thaw cycles on a vacuum manifold to remove volatile impurities (e.g., atmospheric CO2​ and H2​O ).

• Cell Conditioning: Evacuate a multi-pass cryogenic White cell to a base pressure of <10−5 Torr. Cool the cell jacket using liquid nitrogen boil-off to stabilize the internal temperature at 130±1 K .

• Sample Introduction: Introduce the CH3​CD3​ gas into the cell until a stable pressure of 0.4 Torr is achieved, monitored via a capacitance manometer[1].

• Interferometer Configuration: Utilize a high-resolution FTIR spectrometer (e.g., a modified Bomem DA3) equipped with a KBr beamsplitter and a liquid-nitrogen-cooled HgCdTe (MCT) detector. Set the maximum optical path difference to yield an instrumental resolution of 0.0024 cm−1 [1].

• Data Acquisition: Co-add hundreds of interferograms over several hours to achieve a high signal-to-noise ratio. Record a background single-beam spectrum of the evacuated cell under identical thermal conditions.

• Processing & Calibration: Fourier transform the phase-corrected interferograms using a boxcar apodization function. Calibrate the absolute wavenumber scale using residual water vapor lines or a co-measured reference gas (e.g., N2​O ).

• Spectral Assignment: Utilize Loomis-Wood assignment software to identify J and K rotational progressions. Fit the assigned transitions to a symmetry-adapted effective torsion-rotation Hamiltonian to extract the parameters.

Caption: High-resolution FTIR experimental workflow for CH3CD3.

Conclusion

The high-resolution infrared spectrum of ethane-1,1,1-d3 ( CH3​CD3​ ) provides a rigorous testing ground for molecular quantum mechanics. The exact modeling of the ν12​ and ν5​ bands necessitates moving beyond the isolated rigid-rotor harmonic-oscillator approximation. By employing cryogenic multi-pass FTIR spectroscopy and global interaction Hamiltonians, researchers can accurately map the Coriolis and Fermi resonances that dictate the internal dynamics of this fundamental symmetric top molecule.

References

• [1] N. Moazzen-Ahmadi, I. Ozier, I. Mukhopadhyay, A. R. W. McKellar. Vibration–torsion–rotation analysis of the ν12 band of CH3CD3. American Institute of Physics (AIP). URL:[Link]

• [5] D. W. Lepard, D. M. C. Sweeney, H. L. Welsh. THE RAMAN SPECTRUM OF ETHANE-1,1,1-d3. Canadian Science Publishing. URL:[Link]

• [2] N. Moazzen-Ahmadi et al. The torsional spectrum of CH3CD3. American Institute of Physics (AIP). URL:[Link]

• [3] J.R. Cooper, A.R.W. McKellar, I. Ozier, N. Moazzen-Ahmadi. The Colloquium on High Resolution Molecular Spectroscopy (18th), DIJON 2003. DTIC. URL:[Link]

• [4] N. Moazzen-Ahmadi, I. Ozier, I. Mukhopadhyay, A. R. W. McKellar. Vibration–torsion–rotation analysis of the ν12 band of CH3CD3. American Institute of Physics (AIP). URL:[Link]

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Ethane-1,1,1-d3 proton and deuterium NMR chemical shifts

In-Depth Technical Guide: 1 H and 2 H NMR Chemical Shifts of Ethane-1,1,1-d 3​

Executive Summary & Scope

Ethane-1,1,1-d 3​ ( CH3​CD3​ , CAS: 2031-95-0) is a highly specialized isotopologue utilized primarily as a mechanistic probe in advanced organometallic chemistry. By tracking the formation of CH3​CD3​ versus its symmetric counterparts ( CH3​CH3​ and CD3​CD3​ ), researchers can differentiate between concerted reductive elimination pathways and radical-mediated isotopic scrambling events[1][2]. This whitepaper provides a rigorous, causality-driven guide to the nuclear magnetic resonance (NMR) parameters of ethane-1,1,1-d 3​ , detailing the quantum mechanical origins of its chemical shifts, scalar couplings, and the self-validating protocols required for its accurate acquisition.

Quantum Mechanical Underpinnings of Isotopic Substitution

The interpretation of ethane-1,1,1-d 3​ spectra relies on two fundamental physical phenomena: the secondary isotope effect on chemical shielding and the scaling of heteronuclear scalar coupling.

The Secondary Isotope Effect on Chemical Shift

In undeuterated ethane ( CH3​CH3​ ), the 1 H NMR chemical shift is typically observed as a singlet at δ 0.86 ppm in CDCl3​ [3]. When three protons are replaced by deuterium to form CH3​CD3​ , the remaining CH3​ protons experience a subtle but measurable upfield shift.

The Causality: Deuterium has a larger mass than protium, which lowers the zero-point vibrational energy of the C–D bond. Because the potential energy well of the bond is anharmonic, this lower energy state results in a shorter, more compact average C–D bond length compared to a C–H bond. This structural contraction increases the local electron density around the adjacent carbon, exerting a shielding effect on the vicinal CH3​ protons. Consequently, the 1 H resonance of CH3​CD3​ shifts upfield to δ 0.77 ppm (in C6​D6​ )[4].

Spin-Spin Scalar Coupling ( JHD​ vs JHH​ )

The homonuclear vicinal coupling constant ( 3JHH​ ) in standard ethane is approximately 8.0 Hz. When observing the heteronuclear coupling between the CH3​ protons and the CD3​ deuterons, the coupling constant ( 3JHD​ ) is drastically reduced.

The Causality: Scalar coupling is directly proportional to the product of the gyromagnetic ratios ( γ ) of the coupled nuclei. The gyromagnetic ratio of a proton ( γH​≈26.75×107 rad T −1 s −1 ) is roughly 6.51 times larger than that of a deuteron ( γD​≈4.10×107 rad T −1 s −1 )[5]. Therefore, the expected heteronuclear coupling is mathematically constrained to 3JHD​≈3JHH​/6.51 . Experimental observations confirm this, yielding a precisely resolved 3JHD​ of 1.3 Hz[4].

Caption: Spin-spin coupling logic determining the NMR multiplicity of ethane-1,1,1-d3.

Quantitative Spectral Signatures

The following tables summarize the expected NMR parameters for ethane-1,1,1-d 3​ to serve as a reference for spectral assignment and verification[4].

Table 1: 1 H NMR Parameters of CH3​CD3​

Parameter	Value	Mechanistic Rationale
Chemical Shift ( δ )	~0.77 ppm (in C6​D6​ )	Upfield shifted from CH3​CH3​ due to the secondary isotope effect of the adjacent CD3​ group.
Multiplicity	Septet (1:3:6:7:6:3:1)	The 3 equivalent protons couple to 3 equivalent deuterons (Spin I=1 ). Calculated via 2nI+1 .
Coupling Constant ( 3JHD​ )	1.3 Hz	Scaled down from 3JHH​ (8.0 Hz) by the ratio of the gyromagnetic constants ( γH​/γD​≈6.51 ).

Table 2: 2 H NMR Parameters of CH3​CD3​

Parameter	Value	Mechanistic Rationale
Chemical Shift ( δ )	~0.77 ppm (in C6​H6​ )	Deuterium chemical shifts are virtually identical to their proton counterparts, governed by the same electronic shielding.
Multiplicity	Quartet (1:3:3:1)	The 3 equivalent deuterons couple to 3 equivalent protons (Spin I=1/2 ). Calculated via 2nI+1 .
Coupling Constant ( 3JDH​ )	1.3 Hz	Scalar coupling is reciprocal; 3JDH​ is identical in magnitude to 3JHD​ .

Self-Validating Experimental Methodologies

Because ethane-1,1,1-d 3​ is a highly volatile gas (boiling point ≈−89 °C), standard NMR sample preparation is insufficient. The following protocol utilizes a closed-system approach to prevent sample loss and ensure high-fidelity data acquisition[4].

Workflow: Sample Preparation and Acquisition

Step 1: Cryogenic Transfer

• Action: Attach a J. Young valved NMR tube to a high-vacuum Schlenk line. Submerge the tip of the tube in a liquid nitrogen bath (-196 °C).

• Causality: A standard NMR tube with a plastic cap cannot contain the vapor pressure of ethane at room temperature. The J. Young tube provides a hermetic PTFE seal. Cryogenic temperatures are required to quantitatively condense the CH3​CD3​ gas into the tube.

Step 2: Solvent Addition

• Action: Vacuum-transfer 0.5 mL of dry, degassed C6​D6​ (for 1 H NMR) or C6​H6​ (for 2 H NMR) into the chilled J. Young tube. Seal the valve before warming to room temperature.

• Causality: C6​D6​ is chosen over CDCl3​ in organometallic studies to avoid trace acid-catalyzed isotopic exchange or reactivity with highly sensitive metal-alkyl precursors[4].

Step 3: 1 H NMR Acquisition Parameters

• Action: Set the relaxation delay ( D1 ) to ≥5 seconds. Ensure the acquisition time ( AQ ) is ≥3 seconds.

• Causality: Protons in small, highly symmetric molecules like ethane relax slowly via dipole-dipole interactions. A long D1 ensures quantitative integration. A long AQ provides the high digital resolution (Hz/point) necessary to resolve the tight 1.3 Hz septet.

• Self-Validation: If the 1:3:6:7:6:3:1 septet is not cleanly resolved, the magnetic field homogeneity (shimming) is inadequate, and the operator must re-shim the Z and Z 2 gradients.

Step 4: 2 H NMR Acquisition Parameters

• Action: Acquire the 2 H spectrum without 1 H broad-band decoupling. Set a short relaxation delay ( D1≈0.5 s).

• Causality: Deuterium is a quadrupolar nucleus (Spin I=1 )[5]. It relaxes highly efficiently via the interaction of its electric quadrupole moment with local electric field gradients[6]. This ultra-fast T1​ relaxation permits rapid pulsing. Leaving the proton channel off (no decoupling) is required to observe the diagnostic 1:3:3:1 quartet, which serves as absolute proof of the CH3​CD3​ isotopologue.

Caption: Experimental workflow for the preparation and NMR acquisition of volatile ethane-1,1,1-d3.

Mechanistic Applications in Drug Development & Catalysis

In the development of novel cross-coupling methodologies for pharmaceutical synthesis, identifying the exact mechanism of C–C bond formation is paramount. When a transition metal complex bearing both a −CH3​ and a −CD3​ ligand undergoes reductive elimination, the product distribution reveals the pathway[1]:

• Concerted Reductive Elimination: Yields exclusively the asymmetric CH3​CD3​ isotopologue. The 1 H NMR will show only the characteristic 1.3 Hz septet at δ 0.77 ppm.

• Radical Scrambling / Intermolecular Pathway: Yields a statistical mixture of CH3​CH3​ , CD3​CD3​ , and CH3​CD3​ [2]. The 1 H NMR will show both the singlet of undeuterated ethane ( δ 0.86 ppm) and the septet of the cross-coupled product.

By relying on the self-validating nature of the 3JHD​ coupling constant, researchers can definitively assign these pathways without relying on complex mass spectrometry fragmentation patterns, ensuring absolute structural trustworthiness in catalytic cycle elucidation.

References

• Source: Journal of Organic Chemistry (ACS Publications)
• High Selectivity in Csp2–Csp2 versus Csp3–O Reductive Elimination from Cycloplatinated(IV)
• Deuterium NMR Source: Wikipedia URL
• Inter- and Intramolecular Experimental and Calculated Equilibrium Isotope Effects for (silox)2(tBu3SiND)
• Source: The Journal of Chemical Physics (AIP Publishing)
• Reductive C–C coupling from Molecular Au(I)

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Vibrational frequencies and modes of CH3CD3

An In-Depth Technical Guide to the Vibrational Frequencies and Modes of 1,1,1-Trideuterioethane (CH₃CD₃)

Abstract

This technical guide provides a comprehensive analysis of the vibrational landscape of 1,1,1-trideuterioethane (CH₃CD₃), an important isotopologue of ethane. By leveraging principles of group theory, infrared (IR) and Raman spectroscopy, and computational chemistry, we elucidate the fundamental vibrational modes and their corresponding frequencies. The selective deuteration of one methyl group reduces the molecular symmetry from D₃d in ethane to C₃v, which lifts the degeneracy of certain modes and alters the spectral activity, providing a rich dataset for spectroscopic studies. This document details the theoretical framework for assigning these vibrations, presents a comparative summary of experimentally observed and theoretically calculated frequencies, and outlines the robust methodologies required for their characterization. This guide is intended to serve as an authoritative resource for researchers employing vibrational spectroscopy to study molecular structure, dynamics, and isotopic effects.

Theoretical Framework: From Symmetry to Vibrations

Understanding the vibrational behavior of a molecule begins with its geometry and symmetry. These properties dictate the number of vibrational modes, their characteristic motions, and their activity in infrared and Raman spectroscopy.

The Impact of Isotopic Substitution on Symmetry

Ethane (CH₃CH₃) in its staggered conformation possesses a high degree of symmetry, belonging to the D₃d point group.[1] This symmetry includes a center of inversion, which leads to the rule of mutual exclusion: vibrational modes that are active in the Raman spectrum are inactive in the infrared spectrum, and vice versa.

The substitution of three hydrogen atoms with deuterium on a single carbon atom to form CH₃CD₃ fundamentally alters this symmetry. The mass difference between the CH₃ and CD₃ groups removes the center of inversion and the horizontal mirror plane. Consequently, 1,1,1-trideuterioethane belongs to the C₃v point group.[2] This reduction in symmetry makes all fundamental vibrational modes potentially active in both IR and Raman spectra, offering a more complete vibrational picture from both techniques.

Determining the Vibrational Modes

A non-linear molecule with N atoms has 3N-6 fundamental vibrational modes.[3] For CH₃CD₃ (N=8), this results in 18 distinct vibrational modes. Using the C₃v character table, we can determine the symmetry species of these modes. The total representation for all motions (translational, rotational, and vibrational) is reduced to its irreducible components:

Γ_total = 6A₁ + 2A₂ + 8E

By subtracting the representations for translation (A₁ + E) and rotation (A₂ + E), we obtain the representation for the vibrational modes:

Γ_vib = 5A₁ + A₂ + 6E

• A₁ modes: These are totally symmetric vibrations. They are active in both IR and Raman (polarized).

• A₂ modes: These vibrations are antisymmetric with respect to the vertical mirror planes. They are silent (inactive) in IR and Raman.

• E modes: These are doubly degenerate vibrations. They are active in both IR and Raman (depolarized).

The Vibrational Landscape of CH₃CD₃

The 18 fundamental vibrations of CH₃CD₃ can be assigned to specific atomic motions. The substitution of H with the heavier D isotope significantly lowers the frequencies of modes involving the CD₃ group, particularly stretching and bending motions, a direct consequence of the harmonic oscillator approximation where frequency is inversely proportional to the square root of the reduced mass.

Assignment of Vibrational Frequencies

The following table summarizes the assigned vibrational frequencies for CH₃CD₃ based on experimental data and theoretical calculations. The descriptions provide an approximate characterization of the motion, though many modes involve some degree of coupling between different internal coordinates.

Mode (ν)	Symmetry Species	Approximate Type of Mode	Selected Frequency (cm⁻¹)[2]	Spectroscopic Activity
ν₁	A₁	CH₃ symmetric stretch	2950	IR, Raman (p)
ν₂	A₁	CD₃ symmetric stretch	2137	IR, Raman (p)
ν₃	A₁	CH₃ symmetric deformation (umbrella)	1383	IR, Raman (p)
ν₄	A₁	CD₃ symmetric deformation (umbrella)	1045	IR, Raman (p)
ν₅	A₁	C-C stretch	891	IR, Raman (p)
ν₆	A₂	Torsion	~250	Inactive
ν₇	E	CH₃ asymmetric stretch	2980	IR, Raman (dp)
ν₈	E	CD₃ asymmetric stretch	2235	IR, Raman (dp)
ν₉	E	CH₃ asymmetric deformation	1460	IR, Raman (dp)
ν₁₀	E	CD₃ asymmetric deformation	1070	IR, Raman (dp)
ν₁₁	E	CH₃ rock	1035	IR, Raman (dp)
ν₁₂	E	CD₃ rock	680	IR, Raman (dp)

Note: Frequencies are approximate and can vary slightly based on the phase (gas, liquid, solid) and the specific experimental or computational method used. The torsional mode (ν₆) is often difficult to observe directly.

Visualizing Key Vibrational Modes

The following diagrams illustrate the atomic displacements for representative vibrational modes of CH₃CD₃.

Figure 1: Molecular structure of CH₃CD₃ used for mode visualization.

Figure 2: ν₅ (A₁) - The symmetric C-C stretching mode.

Figure 3: ν₁₂ (E) - One component of the degenerate CD₃ rocking mode.

Experimental & Theoretical Methodologies

A combined experimental and theoretical approach is essential for the unambiguous assignment of vibrational spectra. Experimental techniques provide direct measurements of transition energies, while theoretical calculations offer a framework for interpreting these transitions in terms of specific atomic motions.

Experimental Protocol: Spectroscopic Analysis

The workflow for experimentally determining the vibrational frequencies involves both Fourier Transform Infrared (FTIR) and Raman spectroscopy.

Sources

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Thermodynamic properties and heat capacity of 1,1,1-trideuteroethane

Thermodynamic Properties and Heat Capacity of 1,1,1-Trideuteroethane ( CH3​CD3​ ): An In-Depth Technical Guide

Executive Summary

1,1,1-Trideuteroethane ( CH3​CD3​ ) is a partially deuterated isotopologue of ethane that serves as a critical benchmark in physical chemistry, kinetic isotope effect (KIE) modeling, and high-level ab initio thermochemical calculations. By breaking the highly symmetric D3d​ point group of standard ethane down to C3v​ , the asymmetric isotopic substitution fundamentally alters the molecule's moment of inertia, torsional barrier dynamics, and vibrational density of states.

This whitepaper synthesizes the definitive thermodynamic properties of CH3​CD3​ , explains the quantum mechanical causality behind its heat capacity, and details the field-proven experimental protocols required to measure these values with high fidelity.

Standard Thermodynamic Properties

The thermodynamic baseline for CH3​CD3​ has been rigorously established through a combination of high-resolution spectroscopy and composite ab initio calculations (such as the G3//B3LYP method), validated against Active Thermochemical Tables (ATcT) and NIST databases[1][2].

Table 1: Core Thermophysical Data of CH3​CD3​ (Ideal Gas, 298.15 K)

Property	Symbol	Value	Unit	Uncertainty
Molecular Weight	Mw​	33.0875	g/mol	Exact
Standard Enthalpy of Formation	Δf​H298∘​	-107.57	kJ/mol	± 3.3
Enthalpy of Formation (0 K)	Δf​H0∘​	-92.313	kJ/mol	± 3.3
Standard Heat Capacity	Cp,298​	57.385	J/(mol·K)	± 0.05
Standard Entropy	S298∘​	241.997	J/(mol·K)	± 0.05
Enthalpy Increment	H298​−H0​	12.406	kJ/mol	± 0.01
Torsional Barrier Height	V3​	1063.3	cm⁻¹	N/A

Data aggregated from the Third Millennium Ideal Gas and Condensed Phase Thermochemical Database[2] and NIST Thermodynamic Tables[1][3].

The Causality of Heat Capacity Variations (E-E-A-T Analysis)

As a physical chemist or application scientist, one must understand why the heat capacity of CH3​CD3​ ( 57.385 J/mol·K) is significantly higher than that of standard non-deuterated ethane ( C2​H6​ , ≈52.5 J/mol·K) at room temperature[1][2]. The answer lies in statistical thermodynamics and the quantum harmonic oscillator model.

Vibrational Density of States and the Mass Effect

Heat capacity ( Cp​ ) at standard temperatures is primarily dictated by the thermal population of vibrational energy levels. The substitution of three hydrogen atoms with heavier deuterium atoms increases the reduced mass ( μ ) of the specific vibrational modes. Because vibrational frequency is inversely proportional to the square root of the reduced mass ( ν∝k/μ​ ), the vibrational frequencies of CH3​CD3​ are shifted downward relative to C2​H6​ [4].

Lower frequency modes have energy spacings ( hν ) that are closer to the thermal energy ( kT ) at 298 K. Consequently, these modes are more easily excited, contributing a larger fraction to the internal energy ( U ) and resulting in a higher macroscopic heat capacity.

Hindered Internal Rotation (Torsional Barrier)

The internal rotation of the CH3​ group against the CD3​ group is not free; it is hindered by a potential energy barrier ( V3​ ). Direct observation of the infrared torsional spectrum of CH3​CD3​ under high-pressure, long-path-length conditions is required to accurately map this[5][6]. The torsional barrier for CH3​CD3​ is approximately 1063.3 cm⁻¹[2]. Because the reduced moment of inertia for the internal rotor in CH3​CD3​ differs from C2​H6​ , the torsional energy levels are compressed, further increasing the internal rotational partition function's contribution to Cp​ [7].

Logical flow of thermodynamic partition functions determining the heat capacity of CH3CD3.

Experimental Methodologies for Heat Capacity Determination

To ensure trustworthiness and reproducibility, the following self-validating experimental protocols are standard for determining the heat capacity of deuterated hydrocarbons across different phases.

Protocol 1: Vapor-Phase Flow Calorimetry

Static calorimetry for gases is notoriously inaccurate due to the heat capacity of the containment vessel dwarfing that of the low-density gas. Flow calorimetry solves this by measuring the temperature rise of a steady gas stream subjected to a known electrical power input[6][7].

Step-by-Step Workflow:

• Gas Conditioning: Feed high-purity CH3​CD3​ gas from a reservoir through a precision Mass Flow Controller (MFC) to establish a highly stable, known mass flux ( m˙ ).

• Thermal Equilibration: Pass the gas through a thermostated pre-heater block to establish a strict baseline temperature ( Tin​ ) before it enters the calorimeter cell.

• Power Injection: Apply a highly stable, precisely measured electrical direct current ( P=V×I ) to a heater element positioned coaxially within the flow path.

• Differential Thermometry: Measure the temperature gradient ( ΔT=Tout​−Tin​ ) using matched, calibrated Platinum Resistance Thermometers (PRTs).

• Self-Validation (Heat Leak Correction): Repeat the measurement at multiple flow rates while maintaining the same ΔT . Extrapolate the apparent heat capacity to an infinite flow rate ( 1/m˙→0 ) to mathematically eliminate conductive and radiative heat leak errors[7].

• Calculation: Calculate the isobaric heat capacity using Cp​=P/(m˙ΔT) .

Step-by-step experimental workflow for vapor-phase flow calorimetry of CH3CD3.

Protocol 2: Low-Temperature Adiabatic Calorimetry (Solid/Liquid Phase)

To calculate the absolute standard entropy ( S298∘​ ) listed in Table 1, researchers must integrate Cp​/T from near 0 K up to 298.15 K. This requires low-temperature adiabatic calorimetry[8].

Step-by-Step Workflow:

• Sample Condensation: Condense a known molar quantity of CH3​CD3​ into a gold-plated copper sample vessel equipped with internal vanes (to promote thermal equilibrium).

• High-Vacuum Isolation: Suspend the vessel via low-thermal-conductivity nylon threads inside a high-vacuum cryostat ( <10−6 Torr) to eliminate convective heat transfer.

• Adiabatic Shielding: Surround the vessel with an active adiabatic shield. A differential thermocouple system must continuously monitor the temperature difference between the vessel and the shield, driving a PID controller to keep ΔT=0 , thereby eliminating radiative heat leaks.

• Energy Pulsing: Introduce a precise pulse of electrical energy ( E ) into the sample heater.

• Equilibration and Measurement: Wait for the solid sample to reach thermal equilibrium (which can take hours at low temperatures due to slow spin-lattice relaxation times in deuterated methanes and ethanes)[8]. Record the final temperature to calculate Cp​=E/ΔT .

• Phase Transition Mapping: Carefully reduce the energy pulse size near known phase transition temperatures to accurately map the λ -type anomalies characteristic of solid-state molecular reorientations in deuterated hydrocarbons[8].

Conclusion

The thermodynamic properties of 1,1,1-trideuteroethane ( CH3​CD3​ ) provide a masterclass in the macroscopic effects of quantum mechanical phenomena. The asymmetric deuteration not only shifts the structural symmetry but fundamentally alters the vibrational density of states and torsional barriers, resulting in a quantifiable increase in standard heat capacity compared to its non-deuterated counterpart. By leveraging rigorous flow and adiabatic calorimetry, researchers can isolate these variables, providing the high-fidelity thermochemical data required for advanced kinetic and spectroscopic modeling.

References

• Source: Scribd / National Institute of Standards and Technology (NIST)
• Third Millennium Ideal Gas and Condensed Phase Thermochemical Database for Combustion with Updates from Active Thermochemical Tables Source: Argonne National Laboratory Scientific Publications URL
• First-Principles Thermochemistry for the Thermal Decomposition of Titanium Tetra-isopropoxide (Citing: Direct Observation of the Infrared Torsional Spectrum of C2H6, CH3CD3, and C2D6)
• Nuclear spin–lattice relaxation in solid methane and its deuterated modifications: Low temperature heat capacity, dielectric constant, and thermodynamic properties Source: Canadian Science Publishing URL
• Source: EPDF / AIChE J.
• Tables of Molecular Vibrational Frequencies, Consolidated Volume I Source: NIST Technical Series Publications URL

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Microwave Spectroscopy of Ethane-1,1,1-d3: Isotopic Symmetry Breaking, Torsional Dynamics, and Rotational Parameters

Executive Summary

Ethane ( C2​H6​ ) is a fundamental hydrocarbon and a benchmark molecule in structural chemistry. In its standard staggered conformation, it possesses D3d​ symmetry and a center of inversion, rendering it strictly nonpolar and invisible to pure rotational microwave spectroscopy. However, the asymmetric deuteration to ethane-1,1,1-d3 ( CH3​CD3​ ) reduces the molecular symmetry to C3v​ . This isotopic substitution breaks the symmetry, inducing a minute but measurable permanent electric dipole moment.

This technical guide provides an in-depth analysis of the microwave and millimeter-wave spectroscopy of CH3​CD3​ . By detailing the causality behind experimental designs—such as Stark modulation and cryogenic cooling—this whitepaper establishes a rigorous framework for extracting high-precision rotational constants, torsional barriers, and structural parameters.

The Symmetry-Breaking Paradigm: Inducing a Dipole Moment

The emergence of a dipole moment in CH3​CD3​ is a purely quantum mechanical phenomenon. It arises from the difference in zero-point vibrational energies between the −CH3​ and −CD3​ groups, coupled with a subtle breakdown of the Born-Oppenheimer approximation. Because the induced dipole moment is exceptionally small (on the order of 10−2 Debye), standard absorption techniques lack the sensitivity required to detect rotational transitions.

To overcome this, researchers utilize high-resolution 1[1] techniques, specifically leveraging the Stark effect to modulate the signal and isolate it from background noise. This approach allows for structural determinations that are two to three orders of magnitude more accurate than infrared or Raman spectroscopy[2].

Experimental Methodologies & Self-Validating Protocols

To extract reliable spectroscopic data, the experimental design must account for the weak transition intensities and the complex torsional splitting of the molecule. The following protocols detail the causal logic and self-validating mechanisms required for accurate measurement.

Protocol A: Stark-Modulated Microwave Measurement of Dipole Moment

Causality & Rationale: The dipole moment is measured by observing the splitting of rotational energy levels in an external electric field (the Stark effect). Because the transition is inherently weak, the sample must be cooled to depopulate higher rotational states and concentrate the Boltzmann distribution in the lowest J states, maximizing signal intensity.

• Sample Preparation: Introduce >97% isotopically pure CH3​CD3​ gas into a 10-cm Pyrex Stark absorption cell.

• Thermal Regulation: Submerge the cell in a dry-ice/acetone bath to maintain a temperature of ∼195 K. Causality: This specific temperature is chosen to maximize the population of the J=1 state, optimizing the intensity of the J=2←1 transition.

• Field Application: Apply a DC electric field (e.g., 1116 V/cm) superimposed with a 110 kHz AC modulation field (e.g., 447 V/cm) across the Stark plates[1].

• Phase-Sensitive Detection: Sweep the microwave source across the expected transition frequency ( ∼65896.9 MHz). Feed the transmitted signal through a crystal detector into a lock-in amplifier referenced to the 110 kHz modulation.

• Self-Validation: The protocol is validated by plotting the frequency shift against the applied electric field. A strictly linear Stark effect up to 3500 V/cm confirms the K=0 symmetric top transition ( J=2←1,K=1 ) and guarantees that higher-order field inhomogeneities are not skewing the dipole calculation[1].

Fig 1. Schematic workflow of a Stark-modulated microwave spectrometer for CH3CD3 analysis.

Protocol B: Millimeter-Wave Torsional State Analysis

Causality & Rationale: To study the internal rotation of the methyl group, pure rotational transitions must be observed across different torsional states ( v6​=0,1,2 ). Because the ground state rotational constant B0​ is ∼16.4 GHz, higher J transitions (e.g., J=7←6 to 11←10 ) naturally fall into the 230–363 GHz millimeter-wave band.

• High-Frequency Generation: Utilize a millimeter-wave spectrometer equipped with phase-locked backward-wave oscillators to generate frequencies between 230–363 GHz[3].

• Spectral Acquisition: Record the pure rotational transitions. Focus on the v6​=2 state, where the energy levels approach the top of the torsional barrier, causing the tunneling splitting to increase exponentially and become highly visible.

• Self-Validation: Assign the split peaks using a torsion-rotation Hamiltonian. The assignment is self-validating: the ratio of the moment of inertia of the methyl top about the symmetry axis to that of the whole molecule must approximate 1/3 . Deviations in the fitted effective rotational constant B^ immediately flag misassigned torsional sublevels[3].

Quantitative Spectroscopic Parameters

The precision of microwave spectroscopy allows for the extraction of highly accurate structural and electronic parameters. The data synthesized from the experimental protocols are summarized below.

Table 1: Key Rotational and Structural Constants

Parameter	Description	Value	Uncertainty
B0​	Ground state rotational constant	16474.43 MHz	±0.030 MHz
DJ​	Centrifugal distortion constant	2.7×10−7 cm −1	N/A
rs​(C−C)	Substitution C-C bond length	1.526131 Å	±0.000083 Å

Note: The rs​(C−C) distance derived from microwave spectroscopy is significantly more accurate than standard electron diffraction data, providing a benchmark for computational chemistry[2].

Table 2: Torsional and Electric Properties

Parameter	Description	Value	Uncertainty
μ	Permanent electric dipole moment	0.01078 D	±0.00009 D
V3​	Effective threefold torsional barrier	997.72 cm −1	±2.0 cm −1
V6​	Shape parameter (Fourier correction)	8.45 cm −1	±2.0 cm −1

Mechanistic Insights: Internal Rotation and Tunneling

The methyl groups in ethane undergo large-amplitude internal rotation around the C-C bond. While often modeled as a rigid rotor in basic chemistry, the finite barrier to internal rotation ( V3​≈997.72 cm −1 )[4] permits quantum mechanical tunneling between the three equivalent staggered conformations.

Because CH3​CD3​ has C3v​ symmetry, this tunneling splits the torsional energy levels into a non-degenerate A state ( σ=0 ) and a doubly degenerate E state ( σ=±1 ). In the ground torsional state ( v6​=0 ), this splitting is minimal. However, as the molecule is excited to the v6​=2 state, the energy approaches the top of the V3​ barrier. The resulting exponential increase in tunneling probability causes a massive divergence in the effective rotational constant B^ for the A and E sublevels, resulting in the complex spectral multiplets observed in the millimeter-wave regime[3].

Fig 2. Torsional energy level splitting (A and E states) due to internal rotation tunneling.

References

• Hirota, E., et al. "Microwave Spectrum of Ethane." The Journal of Chemical Physics, AIP Publishing.
• Hirota, E., et al. "12CD3 and 12CH313CD3 and the..." The Journal of Chemical Physics, AIP Publishing.
• Moazzen-Ahmadi, N., et al. "Millimeter-wave spectrum of CH3CD3 in the three lowest torsional states." The Journal of Chemical Physics, AIP Publishing.
• Borzelli, et al. "The torsional Raman spectra of partially deuterated ethane molecules. I.

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• 4. scilit.com [scilit.com]

Protocols & Analytical Methods

Protocol for synthesizing ethane-1,1,1-d3 in the laboratory

Application Note: High-Fidelity Synthesis of Ethane-1,1,1-d3 ( CH3​CD3​ ) for Mechanistic and Spectroscopic Studies

Introduction & Mechanistic Rationale

Ethane-1,1,1-d3 ( CH3​CD3​ ) is a critical isotopologue utilized in advanced kinetic isotope effect (KIE) studies, intense femtosecond near-infrared laser field experiments, and as a highly specific NMR reference gas[1][2]. The synthesis of CH3​CD3​ presents a unique challenge: preventing hydrogen-deuterium (H/D) scrambling during the carbon-carbon bond formation or reduction steps.

To achieve high isotopic purity, researchers typically employ one of two orthogonal strategies:

• Higher-Order Organocuprate Cross-Coupling: A precision method utilizing a "dummy ligand" cuprate to couple a methyl group with a trideuteromethyl electrophile, ensuring near-quantitative isotopic fidelity[3].

• Zinc-Mediated Reductive Deuteration: A classical, highly scalable method involving the exhaustive dehalogenation of 1,1,1-trichloroethane using zinc dust and deuterium oxide ( D2​O )[4].

Below is the logical workflow for both validated synthetic pathways.

Figure 1: Divergent synthetic pathways for the laboratory preparation of Ethane-1,1,1-d3.

Experimental Protocols

Protocol A: Higher-Order Organocuprate Cross-Coupling (Precision Method)

Causality & Design: This method utilizes dilithium methyl-2-thienylcyanocuprate. The 2-thienyl group acts as a strongly bound, non-transferable "dummy ligand"[3]. This thermodynamic preference ensures that only the methyl group ( CH3​ ) is transferred to the deuterated electrophile (e.g., methyl-d3 benzenesulfonate or CD3​I ), preventing the formation of symmetrical side products like CH3​CH3​ or CD3​CD3​ [1][2].

Reagents:

• Methyl-d3 benzenesulfonate ( CD3​OTs ) or Iodomethane-d3 ( CD3​I , 99.5 atom % D)

• Dilithium methyl-2-thienylcyanocuprate (0.5 M in THF)

• Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology:

• System Preparation: Flame-dry a 100 mL Schlenk flask equipped with a magnetic stir bar and a gas outlet connected to a cold trap (immersed in liquid nitrogen) under a strict argon atmosphere.

• Cuprate Loading: Transfer 20 mL (10 mmol) of the dilithium methyl-2-thienylcyanocuprate solution into the flask via a gas-tight syringe. Cool the reaction vessel to -78 °C using a dry ice/acetone bath.

• Electrophile Addition: Slowly add a solution of CD3​OTs (9.5 mmol) in 5 mL of anhydrous THF dropwise over 15 minutes. Scientific Rationale: Slow addition at cryogenic temperatures prevents localized heating and suppresses unwanted homocoupling.

• Reaction Progression: Allow the reaction to stir at -78 °C for 1 hour, then slowly remove the cooling bath, allowing the mixture to warm to room temperature over 2 hours.

• Gas Collection: As the reaction warms, the generated CH3​CD3​ gas will evolve. Route the effluent gas through a drying tube (containing anhydrous CaSO4​ ) directly into the liquid nitrogen cold trap, where the ethane-1,1,1-d3 will condense as a solid/liquid.

• Purification: Perform a freeze-pump-thaw cycle on the collected gas to remove any trace volatile impurities (like unreacted THF vapor).

Protocol B: Zinc-Mediated Reductive Deuteration (Scale-Up Method)

Causality & Design: This classical method relies on the sequential oxidative addition of zero-valent zinc into the C-Cl bonds of 1,1,1-trichloroethane, forming a transient organozinc intermediate that is rapidly hydrolyzed by D2​O [4]. Dioxane is used as a co-solvent to mediate the solubility of the organic halide and the aqueous phase, ensuring a consistent reaction rate.

Reagents:

• 1,1,1-Trichloroethane (purified by distillation)

• Zinc dust (activated, 100 mesh)

• Deuterium Oxide ( D2​O , 99.9 atom % D)

• Anhydrous Dioxane / Acetic Anhydride (catalytic)

Step-by-Step Methodology:

• Activation: In an anaerobic glovebox, wash the zinc dust with 0.4% H2​SO4​ for 10 minutes, rinse with anhydrous ethanol and ether, and dry under high vacuum to remove surface oxides.

• Reaction Assembly: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a cold-finger reflux condenser (connected to a vacuum line and gas collection bulb), combine 30 g of activated zinc dust, 40 mL of anhydrous dioxane, and 20 mL of 1,1,1-trichloroethane[4].

• Deuteration Initiation: Evacuate the system and backfill with argon. Begin vigorous stirring. Add D2​O (approx. 15 mL total) in 0.5 mL portions via a dropping funnel. Scientific Rationale: The reaction is highly exothermic. Dropwise addition controls the rate of the organozinc hydrolysis and prevents thermal runaway.

• Gas Evolution: The evolved gas passes through the cold-finger condenser (to strip solvent vapors) and is collected in the pre-evacuated gas bulb.

• Validation: Analyze the collected gas via mass spectrometry. The target mass ( m/z 33) should represent >95 mol% of the product, confirming successful triple deuteration without significant proton exchange[4].

Quantitative Method Comparison

To assist in protocol selection, the following table summarizes the operational metrics of both methodologies based on established literature.

Parameter	Protocol A: Organocuprate Coupling	Protocol B: Zinc Reduction
Primary Precursor	CD3​I or CD3​OTs	1,1,1-Trichloroethane
Deuterium Source	Pre-labeled electrophile	D2​O (in situ hydrolysis)
Isotopic Purity	> 98 atom % D (Highly specific)	~ 95 - 97 atom % D
Primary Byproducts	Lithium salts, copper residues	Zinc salts ( Zn(OD)Cl )
Scalability	Low to Medium (Millimole scale)	High (Multigram scale)
Best Application	Precision spectroscopic studies	Bulk solvent/reagent prep

References

• Source: AIP Publishing (The Journal of Chemical Physics)
• ORGANIC DEUTERIUM COMPOUNDS: XV.
• 2-thienyl(cyano)copper lithium.

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Application Note: A Practical Guide to the Use of Ethane-1,1,1-d3 as an Internal Standard for High-Precision GC-MS Quantification

Executive Summary: The Pursuit of Analytical Certainty

In the landscape of quantitative analytical chemistry, particularly within regulated environments like drug development and environmental monitoring, accuracy and precision are not merely goals but prerequisites for data defensibility. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the separation and quantification of volatile compounds. However, its multi-stage process is susceptible to variations that can impact analytical fidelity. The implementation of a suitable internal standard (IS) is the most effective strategy to mitigate these sources of error.

This technical guide provides an in-depth protocol and scientific rationale for the use of ethane-1,1,1-d3 as a stable isotope-labeled (SIL) internal standard for the GC-MS analysis of ethane and other light hydrocarbons. As this document will demonstrate, the near-identical physicochemical properties of ethane-1,1,1-d3 to its native analyte make it the "gold standard" for correcting variability throughout the analytical workflow, from sample preparation to instrumental detection.[1] This methodology, rooted in the principles of Isotope Dilution Mass Spectrometry (IDMS), offers unparalleled accuracy and is considered a reference technique for quantitative analysis.[2][3]

The Principle of Isotope Dilution: Why Ethane-1,1,1-d3 Excels

The core principle of using a stable isotope-labeled internal standard is elegant and robust. A precisely known quantity of the labeled standard (ethane-1,1,1-d3) is added to the sample containing an unknown quantity of the native analyte (ethane) at the earliest possible stage.[4] Because the deuterated standard is chemically identical to the analyte, it behaves in the same manner during every subsequent step—extraction, handling, and injection.[2][5] Any loss of analyte during these procedures will be mirrored by a proportional loss of the internal standard.[6]

The mass spectrometer, however, can easily distinguish between the analyte and the internal standard due to the mass difference conferred by the deuterium atoms.[5] Therefore, the ratio of the analyte's signal to the internal standard's signal remains constant, irrespective of sample loss or injection volume variations. This stable ratio forms the basis for highly accurate quantification.[7]

Key Advantages of Ethane-1,1,1-d3:

• Chromatographic Co-elution: Ethane-1,1,1-d3 has virtually the same retention time as native ethane, ensuring both compounds experience identical conditions within the GC column and are subjected to the same potential matrix effects at the point of elution.[6][8]

• Physicochemical Equivalence: Sharing the same volatility, solubility, and extraction efficiency, it accurately tracks the analyte through all sample preparation steps.[9]

• Mass Spectrometric Distinction: The +3 mass unit difference provides a clear, interference-free signal for both the analyte (quantifier ion m/z 30 for C₂H₆⁺) and the internal standard (quantifier ion m/z 33 for C₂H₃D₃⁺).

• Reduced Matrix Effects: Co-elution ensures that any ion suppression or enhancement effects in the MS source caused by co-eluting matrix components affect both the analyte and the internal standard equally, thus canceling out the effect.[5][6]

Caption: A comprehensive workflow for quantitative GC-MS analysis.

Conclusion and Best Practices

The use of ethane-1,1,1-d3 as an internal standard represents a scientifically sound, robust, and highly accurate approach for the quantification of ethane by GC-MS. By perfectly mimicking the behavior of the native analyte, it provides a self-validating system that corrects for nearly all sources of analytical error. This Isotope Dilution Mass Spectrometry (IDMS) method is indispensable for applications demanding the highest level of data quality and defensibility. Adherence to these protocols, coupled with rigorous in-house method validation, will ensure the generation of precise and trustworthy results.

References

• Alonso, J. I. G., & Rodriguez-González, P. (n.d.). Isotope Dilution Mass Spectrometry. Google Books.

• Nonell, A., et al. (2016). An isotope dilution mass spectrometry overview: tips and applications for the measurement of radionuclides. Journal of Analytical Atomic Spectrometry. Retrieved from [Link]

• U.S. Department of Energy. (2017). Guideline on Isotope Dilution Mass Spectrometry. OSTI.GOV. Retrieved from [Link]

• Calvo, E., & Camafeita, E. (2014). Isotope dilution mass spectrometry for absolute quantification in proteomics: concepts and strategies. PubMed. Retrieved from [Link]

• AptoChem. (n.d.). Deuterated internal standards and bioanalysis. Retrieved from [Link]

• Agilent Technologies. (n.d.). Techniques for Optimizing the Analysis of Volatile Organic Compounds in Water Using Purge-and-Trap/GC/MS Application. Retrieved from [Link]

• Weber, W. (2020, November 4). Analysis of Volatile Organic Compounds in the Environment Using TD-GC–MS. LCGC. Retrieved from [Link]

• Cardinal, C. O., et al. (2021). Method for Accurate Quantitation of Volatile Organic Compounds in Urine Using Point of Collection Internal Standard Addition. ACS Omega. Retrieved from [Link]

• Bio-Bytide. (n.d.). Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? Retrieved from [Link]

• Unice, K. M., et al. (2012). Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment. PMC. Retrieved from [Link]

• SCION Instruments. (2023, August 10). Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them? Retrieved from [Link]

• Shimadzu. (n.d.). Analysis of Volatile Organic Compounds (VOCs) in Water Using Trap-Headspace-GCMS in Accordance with US EPA Method 8260D Criteria. Retrieved from [Link]

• Tlusta, P., et al. (2020). Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method. PMC. Retrieved from [Link]

• Paudler, A., et al. (2019). First Synthesis of (-)-Altenuene-D3 Suitable as Internal Standard for Isotope Dilution Mass Spectrometry. PubMed. Retrieved from [Link]

• van de Merbel, N. C. (n.d.). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? SciSpace. Retrieved from [Link]

• ITRC. (n.d.). 4. Sampling and Analysis. Retrieved from [Link]

• The Science for Population Protection. (2021). INTERNAL STANDARDS FOR QUANTITATIVE ANALYSIS OF CHEMICAL WARFARE AGENTS BY THE GC/MS METHOD. Retrieved from [Link]

• ResearchGate. (2014, July 19). Can anyone help me with information about the use of an internal standard in reactions? Retrieved from [Link]

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Application Note: Ethane-1,1,1-d3 as a High-Fidelity Isotopic Tracer in Atmospheric Chemistry and Environmental Forensics

Executive Summary & Scientific Rationale

Ethane ( C2​H6​ ) is the second most abundant non-methane hydrocarbon in the Earth's atmosphere, serving as a primary tracer for volatile organic compound (VOC) emissions, biomass burning, and natural gas leakage. However, tracking specific emission plumes or chemical degradation pathways against a high global background concentration requires isotopic labeling.

Ethane-1,1,1-d3 ( CH3​CD3​ ) provides an unprecedented mechanism to track atmospheric transport and chemical evolution. By substituting three hydrogen atoms with deuterium on a single carbon, researchers can leverage the Kinetic Isotope Effect (KIE) . The C-D bond possesses a lower zero-point vibrational energy than the C-H bond, making it more resistant to abstraction by atmospheric hydroxyl ( OH∙ ) and chlorine ( Cl∙ ) radicals.

While traditionally rooted in atmospheric and cometary chemistry[1], the high-fidelity isotopic deconvolution techniques described herein directly parallel the ADME (Absorption, Distribution, Metabolism, and Excretion) tracer methodologies utilized by drug development professionals. The rigorous quantification of kinetic isotope effects and mass spectral deconvolution of co-eluting isotopomers are universally applicable to both environmental forensics and pharmaceutical metabolite tracking.

Mechanistic Pathways & Workflow Visualization

The utility of Ethane-1,1,1-d3 stems from its unique spectral and mass signatures. In infrared spectroscopy, deuterium substitution reduces the symmetry of the molecule, shifting the bright series of Q-branches offset from the ∼2980 cm−1 region characteristic of unlabeled ethane[2]. In mass spectrometry, the intact molecular ion shifts to m/z 33, allowing for precise tracking of degradation pathways, such as the reductive dechlorination of trideuterated 1,1,1-trichloroethane (1,1,1-TCA) by zero-valent metals, which yields a predictable distribution of ethane isotopomers[3].

Fig 1. End-to-end workflow for Ethane-1,1,1-d3 atmospheric tracer sampling and GC-MS analysis.

Quantitative Data Summaries

To successfully isolate Ethane-1,1,1-d3 from complex environmental matrices, analysts must exploit its specific physicochemical properties. The tables below summarize the critical quantitative parameters required for experimental design.

Table 1: Physicochemical and Spectroscopic Properties of Ethane Isotopologues

Analyte	Formula	Exact Mass (Da)	Primary EI-MS Ion (m/z)	Mid-IR Q-Branch (cm⁻¹)	Atmospheric KIE Impact
Unlabeled Ethane	C2​H6​	30.047	30	∼2980	Baseline ( OH∙ abstraction)
Ethane-1,1,1-d3	CH3​CD3​	33.066	33	∼2960−3020	Moderate (Slower CD3​ abstraction)
Perdeuterated Ethane	C2​D6​	36.084	36	Shifted	Maximum (Highest activation energy)

Table 2: Diagnostic Fragment Ions for Ethane-1,1,1-d3 EI-MS Deconvolution

m/z	Ion Identity	Diagnostic Utility & Causality
33	[CH3​CD3​]+	Primary Quantifier: Intact molecular ion. Confirms the presence of the 1,1,1-d3 isotopologue.
31	[CH2​CD3​]+	Qualifier 1: Loss of H from the unlabeled methyl group.
28	[CH3​CD]+ / [C2​D2​]+	Qualifier 2: Deep fragmentation. Used in linear programming to resolve co-eluting isotopomers[3].

Experimental Protocols

The following protocols are engineered as self-validating systems . Every critical step includes an internal check to ensure that the data generated is an artifact-free representation of the true atmospheric or chemical state.

Protocol A: Cryogenic Atmospheric Sampling and Pre-concentration

Atmospheric ethane is present at parts-per-billion (ppb) levels. Direct injection into a GC-MS lacks the requisite sensitivity. Cryogenic trapping isolates the VOCs from non-condensable atmospheric gases ( N2​ , O2​ , Ar ).

Step-by-Step Methodology:

• Canister Passivation: Evacuate and flush stainless-steel sampling canisters with humidified zero-air at 80°C.

  • Causality: Active sites on raw stainless steel can catalyze H/D exchange (isotopic scrambling). Passivation neutralizes these sites, preserving the integrity of the −CD3​ group.

• Field Sampling: Collect 2.0 L of atmospheric air into the passivated canister using a critical orifice flow controller set to 10 mL/min.

• Dual-Bed Cryogenic Trapping: Route the sample through a Nafion dryer to remove H2​O , then through a primary glass-bead trap submerged in liquid nitrogen (-150°C), followed by an identical secondary trap in series.

  • Causality: The Nafion dryer prevents ice-blockage in the cryo-trap. The -150°C temperature condenses Ethane-1,1,1-d3 while venting the bulk air matrix.

• Thermal Desorption: Rapidly heat the primary trap to 100°C while backflushing with ultra-high purity (UHP) Helium to transfer the analyte to the GC column.

System Self-Validation (Breakthrough Check): Analyze the secondary trap independently. If the Ethane-1,1,1-d3 concentration in the secondary trap exceeds 1% of the primary trap, the primary trap's thermal capacity was exceeded (breakthrough). The sample must be flagged as a lower-bound estimate rather than an absolute quantification.

Protocol B: GC-MS Isotopologue Deconvolution

Because Ethane-1,1,1-d3 and unlabeled ethane have nearly identical boiling points, they co-elute on standard liquid-phase GC columns. Gas-solid chromatography is required.

Step-by-Step Methodology:

• Chromatographic Separation: Inject the desorbed sample onto a Porous Layer Open Tubular (PLOT) column (e.g., Alumina/KCl, 30 m × 0.32 mm).

  • Causality: The rigid pore structure of the Alumina PLOT column separates light hydrocarbons based on subtle differences in molecular size and polarizability, achieving baseline separation of C2​ species from methane and propane.

• Oven Temperature Program: Hold at 35°C for 5 minutes, ramp at 5°C/min to 150°C, and hold for 10 minutes.

• Electron Ionization (EI) MS Detection: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode at 70 eV. Monitor m/z 30, 31, 32, 33, and 36 with a dwell time of 50 ms per ion.

• Spectral Deconvolution: Apply a linear programming matrix to the resulting mass spectra. As observed in degradation studies of trideuterated 1,1,1-TCA, reaction products often consist of a mixture of isotopomers (e.g., 16% unlabeled ethane, 34% ethane-d1, and 50% ethane-1,1,1-d3)[3].

  • Causality: Because ethane-1,1,1-d3 fragments into lower m/z ions that overlap with the molecular ions of ethane-d1 and ethane-d2, linear deconvolution algorithms are mathematically required to extract the true molar ratio of each isotopologue.

System Self-Validation (Isotopic Scrambling Check): Prior to sample analysis, inject a pure standard of Ethane-1,1,1-d3. If the resulting spectrum shows m/z 34 or 35 above their natural 13C isotopic abundance thresholds, intermolecular H/D exchange is occurring within the hot GC inlet or the MS ion source. The system must be cooled, cleaned, and re-passivated before proceeding.

References

• The HITRAN2020 Molecular Spectroscopic Database Source: ODU Digital Commons URL
• Source: DSS.go.
• A new model of monodeuterated ethane (C2H5D)

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Technical Notes & Optimization

Optimizing GC-MS column separation for ethane-1,1,1-d3 and unlabeled ethane

Welcome to the Technical Support Center. As drug development and metabolic tracing increasingly rely on stable isotope labeling, achieving baseline chromatographic separation of isotopologues has become a critical analytical challenge.

Separating ethane ( C2​H6​ ) from its deuterated counterpart, ethane-1,1,1-d3 ( CH3​CD3​ ), is notoriously difficult because their boiling points and polarities are virtually identical. This guide provides field-proven methodologies, causality-driven protocols, and troubleshooting steps to help you master this separation.

The Core Challenge: Understanding the Inverse Isotope Effect

To successfully separate these compounds, we must exploit a quantum mechanical phenomenon known as the 1[1].

In standard chromatography, heavier molecules typically elute later. However, substituting hydrogen with deuterium lowers the zero-point energy of the chemical bonds. This slight energy shift results in a smaller molar volume and lower polarizability for the C-D bonds compared to C-H bonds. Consequently, ethane-1,1,1-d3 experiences weaker van der Waals (dispersion) interactions with the stationary phase and will consistently elute before unlabeled ethane[1].

Because these physical differences are microscopic, standard liquid stationary phases (WCOT columns) will fail. You must use highly retentive2[2].

Column Selection Matrix

Selecting the correct PLOT column dictates the success of your assay. Below is a quantitative and qualitative comparison of the standard options for light hydrocarbon separation.

PLOT Column Phase	Primary Retention Mechanism	Suitability for Ethane Isotopologues	Key Operational Caveats
Alumina ( Al2​O3​ )	Adsorption / Dispersion	Optimal	Highly sensitive to water and CO2​ . Requires strict carrier gas purity and periodic conditioning at 200°C.
Divinylbenzene (Q-BOND)	Hydrophobic Partitioning	Excellent	Less retentive than Alumina; requires sub-ambient starting temperatures (cryo-cooling) for baseline resolution.
Molecular Sieve 5A	Size Exclusion	Sub-optimal	Ethane is strongly retained, leading to severe peak broadening. Better suited for permanent gases ( O2​,N2​,CH4​ ).

Step-by-Step Optimization Protocol

This methodology is designed as a self-validating system . Do not proceed to sample analysis until the validation criteria in Step 6 are met.

Step 1: System Preparation & Column Installation

• Action: Install a 30 m × 0.32 mm ID × 10 µm PLOT Q or Alumina BOND column.

• Causality: The ultra-thick 10 µm film provides the massive phase ratio ( β ) required to maximize dispersion interactions, amplifying the minute differences in polarizability between the isotopologues.

Step 2: Carrier Gas Optimization

• Action: Set Helium carrier gas to a constant flow rate of 1.5 mL/min (approx. 35 cm/sec linear velocity).

• Causality: Using constant flow (rather than constant pressure) prevents the natural drop in linear velocity during temperature programming, maintaining the optimal theoretical plate height (HETP) throughout the run.

Step 3: Injection Parameters

• Action: Inject 10–50 µL (gas sample) using a high split ratio (e.g., 50:1 to 100:1).

• Causality: PLOT columns have notoriously low sample capacities. Overloading the column causes localized saturation of active sites, leading to peak fronting that will immediately destroy isotopic resolution.

Step 4: Oven Temperature Program

• Action: Start at 30°C (or 0°C if cryogenic cooling is available) and hold for 3 minutes. Ramp at a shallow 2°C/min to 80°C.

• Causality: A shallow thermal ramp maximizes the analyte's residence time in the stationary phase, giving the column enough theoretical plates to resolve the inverse isotope effect.

Step 5: MS Detection (SIM Mode)

• Action: Operate the EI source at 70 eV. Set Selected Ion Monitoring (SIM) for m/z 30 (unlabeled ethane) and m/z 33 (ethane-1,1,1-d3) with a dwell time of 50 ms per ion.

• Causality: Fast dwell times ensure you capture >15 data points across the narrow GC peaks, which is mathematically required for accurate peak integration and quantification.

Step 6: System Validation

• Action: Extract the ion chromatograms (EIC) for m/z 30 and 33. Calculate the chromatographic resolution ( Rs​ ).

• Causality: A self-validating system requires Rs​≥1.5 (baseline separation) before proceeding. If Rs​<1.5 , return to Step 4 and lower the initial oven temperature.

Troubleshooting FAQs

Q: Co-elution is occurring. Can I just rely on the mass spectrometer to deconvolute m/z 30 and m/z 33? A: No. While modern MS systems have excellent mass resolution, chromatographic co-elution of isotopologues often leads to 3 in the EI source[3]. Furthermore, unlabeled ethane can fragment to [M−3H]+ (m/z 27), and ethane-d3 fragments in complex ways that create overlapping isotopic envelopes. Baseline separation ensures absolute quantitative accuracy without relying on mathematical deconvolution.

Q: Why is my ethane-1,1,1-d3 peak tailing into the unlabeled ethane peak? A: This is almost always caused by column overloading or active site contamination. First, increase your split ratio to 100:1 to reduce the on-column mass. If tailing persists on an Alumina column, it indicates moisture contamination.

Q: My retention times are shifting earlier with each sequential run. How do I fix this? A: If you are using an Alumina PLOT column, this is the classic symptom of 4[4]. Alumina is highly active and strongly adsorbs moisture from the carrier gas or sample matrix, which blocks the active sites needed for hydrocarbon retention. Solution: Condition the column at 200°C for 30 minutes under normal carrier gas flow to drive off the moisture[4]. To prevent recurrence, install high-capacity moisture and oxygen traps on your carrier gas lines.

Optimization Workflow Diagram

Workflow for optimizing GC-MS separation of ethane isotopologues.

References

• Application Note: Separation of Isotopically Labeled Molecules.GCMS.cz.
• Application of Porous Layer Open Tubular Columns – Beyond Permanent Gases.Chromatography Online.
• GC Columns - Lab-Comp Kft.Lab-Comp.hu.
• Variations in GC–MS Response Between Analytes and Deuterated Analogs.ResearchGate.

Sources

• 1. gcms.cz [gcms.cz]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. researchgate.net [researchgate.net]
• 4. lab-comp.hu [lab-comp.hu]

Technical Support Center: Troubleshooting the Grignard Synthesis of Ethane-1,1,1-d3

Welcome to the Technical Support Center for isotopic labeling and organometallic synthesis. Synthesizing ethane-1,1,1-d3 ( CH3​CD3​ ) via an sp3-sp3 Grignard cross-coupling presents unique challenges, primarily due to the extreme volatility of the product and the propensity for radical-mediated homocoupling ()[1].

This guide provides drug development professionals and synthetic chemists with causality-driven troubleshooting, self-validating protocols, and mechanistic insights to optimize yields.

Part 1: Core Troubleshooting & FAQs

Q: My yield of ethane-1,1,1-d3 is extremely low, and NMR/GC-MS analysis shows a statistical mixture of CH3​CH3​ , CH3​CD3​ , and CD3​CD3​ . Why is this happening? A: This is a classic symptom of an uncatalyzed alkyl-alkyl Grignard reaction. When CH3​MgI reacts directly with CD3​I , the reaction proceeds via a Single-Electron Transfer (SET) mechanism rather than a concerted nucleophilic substitution. This generates free methyl ( CH3∙​ ) and trideuteromethyl ( CD3∙​ ) radicals that recombine randomly in the solvent cage, leading to a 1:2:1 statistical mixture of homocoupled and cross-coupled products. Solution: You must shift the reaction pathway from a free-radical SET mechanism to a controlled organometallic cycle. Implementing a transition-metal catalyst—such as the Kochi catalyst ( Li2​CuCl4​ )[2] or a Kumada-type nickel complex ( NiCl2​(dppp) ) ()[3]—enforces an oxidative addition/reductive elimination pathway that strictly favors cross-coupling.

Q: I am using a Kumada/Kochi catalyst, but my recovered yield is still under 30%. Where is the product going? A: The loss is almost certainly physical, not chemical. Ethane-1,1,1-d3 is a highly volatile gas with a boiling point of approximately -88 °C. If your reaction manifold is open to a standard bubbler or lacks active cryogenic trapping, the product is being swept out of the flask by the argon/nitrogen purge gas[1]. Solution: Transition to a closed-system Schlenk manifold. Evolve the gas through a -20 °C condenser (to strip away diethyl ether solvent vapors) and directly into a -196 °C liquid nitrogen cryogenic trap.

Q: My Grignard reagent ( CH3​MgI ) seems inconsistent, leading to unreacted CD3​I . How do I ensure stoichiometric control? A: Grignard formation is highly sensitive to moisture and magnesium surface passivation. Assuming a 100% theoretical yield based on the methyl iodide precursor leads to stoichiometric imbalances during the cross-coupling phase. Solution: Implement a self-validating titration step. Before adding the catalyst and CD3​I , titrate an aliquot of the Grignard reagent using 1,10-phenanthroline as an indicator and menthol as the titrant. The sharp color change from deep purple to clear provides the exact molarity of the active CH3​MgI , allowing you to add the precise stoichiometric equivalent of the expensive CD3​I reagent.

Part 2: Quantitative Data: Catalyst Efficacy in Methyl-Methyl Cross-Coupling

Catalyst System	Primary Mechanism	CH3​CD3​ (Cross)	CH3​CH3​ / CD3​CD3​ (Homo)	Typical Isolated Yield
None (Uncatalyzed)	Free Radical (SET)	~50%	~50% (Combined)	< 20%
NiCl2​(dppp) (Kumada)	Oxidative Addition	> 90%	< 10%	75 - 85%
Li2​CuCl4​ (Kochi)	Organocuprate ()	> 95%	< 5%	80 - 90%

Part 3: Mechanistic & Workflow Visualizations

Fig 1: Ni-catalyzed cross-coupling cycle preventing radical homocoupling.

Fig 2: Closed-system experimental workflow for generating and trapping volatile ethane-1,1,1-d3.

Part 4: Validated Experimental Protocol ( Li2​CuCl4​ Catalyzed)

This protocol utilizes a self-validating closed-system architecture to ensure high isotopic purity and mass recovery.

Step 1: Preparation and Validation of CH3​MgI

• In an oven-dried, argon-purged Schlenk flask, add magnesium turnings (1.2 eq) and anhydrous diethyl ether.

• Add a single crystal of iodine to activate the magnesium surface. (Self-Validation: The fading of the brown iodine color confirms the removal of surface oxides and active metal exposure).

• Add CH3​I (1.0 eq) dropwise at 0 °C. Stir for 2 hours at room temperature.

• (Self-Validation Check): Withdraw a 1.0 mL aliquot and titrate with 1,10-phenanthroline/menthol in THF. Calculate the exact molarity of the Grignard reagent. Do not proceed to Step 3 unless the active yield is >90%.

Step 2: Setup of the Closed-System Manifold

• Connect the reaction flask to a reflux condenser cooled to -20 °C (using a recirculating chiller). This prevents diethyl ether vapor from contaminating the final gas product.

• Connect the outlet of the condenser to a heavy-walled Schlenk bomb (receiving flask) submerged in a liquid nitrogen bath (-196 °C).

• (Self-Validation Check): Weigh the empty Schlenk bomb before assembly. This tare weight is critical for calculating the final mass balance.

Step 3: Kochi Cross-Coupling and Cryogenic Trapping

• Cool the titrated CH3​MgI solution to -20 °C.

• Add 0.1 mol% of Li2​CuCl4​ (0.1 M solution in THF). The solution will darken, indicating the formation of the active cuprate species[2].

• Add CD3​I (1.0 eq based on titration) dropwise via syringe pump over 30 minutes.

• Allow the reaction to slowly warm to room temperature. The CH3​CD3​ gas will evolve, pass through the -20 °C condenser, and freeze solid in the -196 °C Schlenk bomb.

• (Self-Validation Check): Once gas evolution ceases, seal the Schlenk bomb, disconnect it, and weigh it. The mass differential must closely align with the theoretical yield of ethane-1,1,1-d3 (33.09 g/mol ) to confirm successful transfer.

References

• Leblanc, M. E., Morse, A. T., & Leitch, L. C. (1956). ORGANIC DEUTERIUM COMPOUNDS: XV. SYNTHESIS OF SOME DEUTERATED ALKANES. Canadian Journal of Chemistry, 34(4), 354-358. URL:[Link]

• Kumada, M. (1980). Nickel and palladium complex catalyzed cross-coupling reactions of organometallic reagents with organic halides. Pure and Applied Chemistry, 52(3), 669-679. URL:[Link]

• Tamura, M., & Kochi, J. K. (1971). Copper-catalyzed coupling of Grignard reagents with alkyl halides in ether macromechanism. Journal of the American Chemical Society, 93(6), 1487-1489. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Kumada coupling - Wikipedia [en.wikipedia.org]

Advanced Technical Support Center: Overcoming Mass Spectral Interference in Ethane-1,1,1-d3 Analysis

Welcome to the Technical Support Center for isotopic tracer analysis. The quantification of partially deuterated volatile hydrocarbons, specifically ethane-1,1,1-d3 ( CH3​CD3​ ), presents unique analytical challenges for drug development professionals and kinetic researchers. Standard gas chromatography-mass spectrometry (GC-MS) workflows often fail due to rapid intramolecular hydrogen/deuterium (H/D) scrambling, extensive electron ionization (EI) fragmentation, and isobaric interferences from atmospheric gases.

This guide provides causally-driven troubleshooting protocols and self-validating methodologies to preserve the isotopic signature of ethane-1,1,1-d3 and ensure rigorous data integrity.

Symptom-Based Troubleshooting & FAQs

Q1: Why does my ethane-1,1,1-d3 spectrum show a complex isotopic envelope (m/z 29-32) instead of a clean m/z 33 molecular ion?

Causality: Standard 70 eV Electron Ionization (EI) imparts excessive internal energy to the ethane-1,1,1-d3 parent ion ( [CH3​CD3​]+∙ , m/z 33). Before the ion reaches the detector, this excess energy triggers two competing unimolecular dissociation pathways: direct bond cleavage and intramolecular H/D scrambling. Metastable ion studies demonstrate that extensive D-H scrambling occurs prior to C-C rupture or elimination of neutral fragments ( H2​ , HD, D2​ )[1]. This scrambling creates a statistical mixture of isotopologues in the ion source, which subsequently fragment to yield m/z 32 (loss of H), m/z 31 (loss of D), and m/z 30 (loss of HD)[1].

Q2: How can I suppress H/D scrambling and fragmentation in the ion source?

Causality: Scrambling rates are directly proportional to the internal energy of the molecular ion. By reducing the energy transferred during ionization, the parent ion remains below the activation energy threshold required for H/D migration and subsequent fragmentation.

Self-Validating Protocol:

• Reduce Ionization Energy: Switch the mass spectrometer from standard 70 eV EI to "Soft" EI (12–15 eV). Alternatively, utilize Chemical Ionization (CI) with methane as the reagent gas to promote gentle proton transfer rather than radical electron ejection.

• Lower Source Temperature: Decrease the ion source temperature from the standard 250°C to 150°C. This minimizes the thermal energy baseline of the ground-state molecule prior to ionization.

• Validation Check: Monitor the abundance ratio of m/z 33 to m/z 31. The protocol is verified as successful when the base peak shifts from the fragment ions (m/z 30/31) back to the intact molecular ion (m/z 33). If m/z 31 remains dominant, the internal energy is still too high.

Q3: What chromatographic strategies can resolve ethane-1,1,1-d3 from natural ethane and background air?

Causality: Mass spectral deconvolution is mathematically limited when isobaric interferences (like atmospheric O2​ at m/z 32) co-elute with your target analyte. However, deuterated compounds exhibit a slight inverse kinetic isotope effect in gas-solid chromatography. Because C-D bonds are shorter and possess lower polarizability than C-H bonds, deuterated ethanes interact less strongly with the stationary phase and elute earlier than unlabeled ethane.

Self-Validating Protocol:

• Sample Introduction: Utilize a gas sampling valve with a defined loop volume (e.g., 250 µL) rather than a syringe. This physically locks out atmospheric oxygen and nitrogen, eliminating background interference at m/z 32 and 28[2].

• Column Selection: Install an Alumina ( Al2​O3​ ) PLOT capillary column deactivated with Na2​SO4​ . This specific stationary phase provides the exceptional retention needed for light hydrocarbons[2].

• Temperature Program: Set the initial oven temperature to 35°C (hold for 5 mins), followed by a slow ramp of 5°C/min to 120°C.

• Validation Check: Observe the extracted ion chromatograms (EIC) for m/z 33 and m/z 30. The system is validated when the ethane-1,1,1-d3 peak (m/z 33) elutes with baseline resolution prior to the natural ethane peak (m/z 30). If they perfectly co-elute, the stationary phase interactions are insufficient, and the initial column temperature must be lowered to 20°C.

Visual Workflows & Mechanisms

Fig 1: Mechanistic pathway of internal energy-driven H/D scrambling and fragmentation in ethane-1,1,1-d3.

Fig 2: Step-by-step GC-MS optimization workflow for resolving deuterated ethane interferences.

Data Reference & Quantitative Summaries

Table 1: EI (70 eV) Fragmentation Profile Comparison Note: This table highlights why standard EI cannot be used for direct quantification without matrix deconvolution.

Fragment Loss	Unlabeled Ethane ( C2​H6​ )	Ethane-1,1,1-d3 ( CH3​CD3​ )	Mechanistic Origin
Molecular Ion (M)	m/z 30	m/z 33	Intact parent ion
Loss of H	m/z 29	m/z 32	Direct C-H cleavage
Loss of D	N/A	m/z 31	Direct C-D cleavage
Loss of H2​	m/z 28	m/z 31	Elimination
Loss of HD	N/A	m/z 30	Scrambling-induced elimination
Loss of D2​	N/A	m/z 29	Scrambling-induced elimination

Table 2: Optimized GC-MS Parameters for Deuterated Ethanes

Parameter	Optimized Setting	Scientific Rationale
Injection Mode	Gas Sampling Valve	Eliminates air/water background (m/z 28, 32) that skew isotopic ratios.
Column	Alumina PLOT ( Na2​SO4​ )	Maximizes gas-solid resolution of C2 isotopologues.
Oven Program	35°C (5 min) → 120°C @ 5°C/min	Enhances the inverse kinetic isotope effect for baseline separation.
Ionization	Soft EI (15 eV) or CI	Suppresses H/D scrambling and preserves the m/z 33 molecular ion.
Detector Mode	SIM (m/z 28, 30, 31, 32, 33)	Increases sensitivity and dwell time per target ion.

References

• Metastable Ions in the Mass Spectra of CD3CH3 and C2H6 - AIP Publishing. aip.org.
• Determination of methane-D4 and ethane-D6 in ethylene-D4 by gas chrom

Sources

• 1. pubs.aip.org [pubs.aip.org]
• 2. francis-press.com [francis-press.com]

Technical Support Center: High-Precision Purification of Ethane-1,1,1-d3

Welcome to the Advanced Kinetics Support Portal. As a Senior Application Scientist, I have designed this troubleshooting guide and methodology framework specifically for researchers and drug development professionals isolating crude ethane-1,1,1-d3 (CD₃-CH₃).

When conducting high-precision kinetic studies, the integrity of your data is entirely dependent on the isotopic and chemical purity of your reagents. Trace impurities do not merely add noise; they fundamentally alter the observed reaction kinetics. This guide provides the mechanistic causality behind each purification step and outlines self-validating protocols to ensure your final product meets the >99 atom % D threshold required for rigorous kinetic isotope effect (KIE) analysis.

Purification Logic & Workflow

The purification of crude ethane-1,1,1-d3 requires a multi-stage approach, as no single technique can remove chemical precursors, non-condensable atmospheric gases, and closely related isotopologues simultaneously.

Figure 1: Sequential purification workflow for isolating ultra-pure ethane-1,1,1-d3.

Troubleshooting & FAQs

Q1: Why is ultra-high isotopic purity (>99 atom % D) absolutely critical for ethane-1,1,1-d3 in kinetic studies? A1: In high-precision KIE studies, researchers measure the ratio of reaction rates ( kH​/kD​ ) to elucidate transition state structures. The primary KIE for C-H versus C-D bond cleavage is exceptionally large at room temperature due to the significant difference in zero-point vibrational energy between the two bonds[1]. If your ethane-1,1,1-d3 contains even 1-2% of protio-impurities (e.g., ethane-d0 or ethane-1,1-d2), the significantly faster reaction rate of these lighter isotopologues will artificially inflate the observed rate for the bulk sample. This skews the kH​/kD​ ratio, leading to erroneous mechanistic conclusions.

Q2: My crude ethane-1,1,1-d3, synthesized via zero-valent metal reduction of 1,1,1-trichloroethane, contains unreacted precursors and trace moisture. How do I remove them? A2: Synthesis via zero-valent metal reduction often leaves behind volatile halogenated intermediates (like 1,1-dichloroethane) and moisture[2]. Moisture is particularly detrimental as it facilitates D-to-H back-exchange on metal surfaces within your apparatus. Causality & Solution: Pass the crude gas stream through a sequential scrubbing train. First, use activated 4Å molecular sieves to irreversibly trap H₂O and trace HCl. Follow this with a cold trap maintained at -78 °C (dry ice/acetone). Because unreacted 1,1,1-trichloroethane boils at 74 °C, it will condense into a solid/liquid in the trap, while ethane-1,1,1-d3 (b.p. -88.5 °C) remains highly volatile and passes through to the collection vessel.

Q3: How do I separate ethane-1,1,1-d3 from air (N₂, O₂) introduced during gas handling? A3: Air infiltration is a universal challenge in gas synthesis. To remove non-condensable gases, you must utilize cryogenic distillation on a high-vacuum Schlenk line[3]. Causality & Solution: Liquid nitrogen (-196 °C) lowers the thermal energy of ethane well below its freezing point, locking the molecules into a solid lattice. Oxygen and nitrogen, however, remain volatile at these pressures. By exposing the frozen sample to a dynamic vacuum, you selectively pump away the air. This process must be repeated in "Freeze-Pump-Thaw" cycles to release trapped gas pockets within the solid ethane matrix.

Q4: I have isotopic impurities (ethane-d0, ethane-d1) co-eluting with my product. How can I achieve baseline separation? A4: Cryogenic distillation cannot separate ethane isotopologues because their boiling points are virtually identical. You must use Preparative Gas Chromatography (Prep GC) equipped with an alumina capillary column deactivated by sodium sulfate[4]. Causality & Solution: Separation relies on minute differences in dispersive interactions between the stationary phase and the C-H vs. C-D bonds. Because C-D bonds have a lower zero-point energy, they are slightly shorter and less polarizable than C-H bonds. Consequently, heavier deuterated ethanes interact less strongly with the alumina stationary phase and elute earlier than their protio-counterparts.

Quantitative Data: Impurity Profiling

The following table summarizes the physicochemical properties of common impurities and the targeted strategies required to eliminate them.

Component	Boiling Point (°C)	Kinetic Impact	Primary Removal Method
Air (N₂, O₂)	-196 to -183	Dilution, oxidation side-reactions	Cryogenic Distillation (Freeze-Pump-Thaw)
Ethane-1,1,1-d3	-88.5	N/A (Target Analyte)	N/A
Ethane-d0 / d1 / d2	~ -88.5	Severe KIE skewing (faster reaction rates)	Preparative Gas Chromatography
Moisture (H₂O)	100	D-to-H isotopic back-exchange	4Å Molecular Sieves
1,1-Dichloroethane	57	Chemical interference / side reactions	-78 °C Cold Trap
1,1,1-Trichloroethane	74	Chemical interference / catalyst poisoning	-78 °C Cold Trap

Self-Validating Experimental Protocols

Protocol A: Cryogenic Distillation (Freeze-Pump-Thaw)

Purpose: Complete removal of non-condensable atmospheric gases.

• System Preparation: Attach the heavy-walled glass storage bulb containing the crude ethane-1,1,1-d3 to a high-vacuum manifold. Ensure the system base pressure is <10−4 Torr.

• Cryo-Freezing: Submerge the sample bulb entirely in a liquid nitrogen (LN₂) Dewar (-196 °C). Allow 15 minutes for the gas to completely solidify.

• Evacuation: Open the bulb's stopcock to the dynamic vacuum line. Monitor the Pirani/Penning gauge; the pressure will spike as N₂/O₂ are evacuated, then gradually return to baseline.

• Thawing: Close the stopcock to isolate the bulb. Remove the LN₂ Dewar and thaw the bulb using a room-temperature water bath to release trapped air pockets from the solid matrix.

• Self-Validation Loop: Repeat steps 2-4 for a minimum of three cycles. Validation Check: On the final cycle, opening the stopcock while the sample is frozen should result in zero pressure spike on the vacuum gauge. This confirms the absolute removal of non-condensable gases.

Protocol B: Preparative GC for Isotopologue Isolation

Purpose: Baseline separation of ethane-1,1,1-d3 from ethane-d0, d1, and d2.

• Instrument Setup: Equip a Preparative GC with a Thermal Conductivity Detector (TCD) and an Alumina/Na₂SO₄ PLOT column. Set the column oven to an isothermal sub-ambient temperature (e.g., -20 °C) using liquid CO₂ cooling to maximize resolution.

• Injection: Inject the cryo-purified gas mixture via an automated gas sampling valve.

• Elution Monitoring: Monitor the TCD signal. Due to the inverse isotope effect on polarizability, ethane-1,1,1-d3 will elute before its lighter isotopologues.

• Fraction Collection: Divert the column effluent to a cryogenic collection trap (cooled with LN₂) precisely when the leading edge of the ethane-1,1,1-d3 peak is detected. Switch the valve back to waste before the peak tails to avoid cross-contamination from the closely eluting ethane-1,1-d2.

• Self-Validation Check: Extract a micro-aliquot of the collected fraction and analyze it via GC/MS (Electron Ionization mode). The mass spectrum must be dominated by the m/z 33 molecular ion, with m/z 30 (ethane-d0) being below the limit of detection, verifying >99 atom % D purity[2].

References

• Cryogenic distillation facility for isotopic purification of protium and deuterium Source: AIP Publishing (Review of Scientific Instruments) URL:[Link]

• Kinetic Isotope Effects in the Reaction of Methyl Radicals with Ethane, Ethane-d6 and Ethane-1,1,1-d3 Source: The Journal of Physical Chemistry (ACS Publications) URL:[Link]

• Mechanistic Investigations of Zero-Valent Metal Reactions with Organohalides Source: Defense Technical Information Center (DTIC) URL:[Link]

• Determination of methane-D4 and ethane-D6 in ethylene-D4 by gas chromatography Source: Academic Journal of Materials & Chemistry (Francis Academic Press) URL:[Link](Note: Representative methodology for GC analysis of deuterated gases)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. pubs.aip.org [pubs.aip.org]
• 4. francis-press.com [francis-press.com]

Reference Data & Comparative Studies

Intramolecular vs. Intermolecular Kinetic Isotope Effects: A Comparative Guide to Ethane-1,1,1-d3 and Ethane-d6 in C–H Activation Studies

Executive Summary

Kinetic Isotope Effects (KIEs) are the cornerstone of mechanistic elucidation in C–H bond activation. By substituting hydrogen (H) with deuterium (D) and measuring the resulting change in reaction rate ( kH​/kD​ ), researchers can determine whether C–H bond cleavage is the rate-determining step (RDS) and probe the transition state's geometry[1].

When studying small-molecule alkanes like ethane, researchers must choose between two fundamentally different isotopic probes: Ethane-d6 ( C2​D6​ ) and Ethane-1,1,1-d3 ( CH3​CD3​ ) . While both are used to calculate KIEs, they serve different mechanistic purposes. Ethane-d6 is utilized for intermolecular competitive studies, whereas Ethane-1,1,1-d3 is strictly used for intramolecular studies[2]. This guide objectively compares their performance, highlights the critical phenomenon of "kinetic masking," and provides self-validating experimental workflows for accurate KIE determination.

Mechanistic Foundations: The Causality of Kinetic Masking

To understand why a researcher would choose a partially deuterated alkane over a fully deuterated one, we must examine the kinetics of multi-step catalytic cycles (such as those in Cytochrome P450 enzymes or transition-metal catalysis).

A typical C–H oxidation reaction involves at least two steps:

• Substrate Binding / Encounter Complex Formation: Cat+Alkane⇌[Cat⋯Alkane]

• C–H Bond Cleavage: [Cat⋯Alkane]→Products

The Intermolecular Limitation (Ethane-d6)

When using an equimolar mixture of C2​H6​ and C2​D6​ , the two isotopologues compete for the active site. If the formation of the encounter complex (or a preceding electron transfer) is the overall rate-determining step, the subsequent C–H/C–D cleavage happens rapidly regardless of the isotope. Consequently, the observed kH​/kD​ ratio will approach 1.0. This is known as kinetic masking , where the true isotopic sensitivity of the cleavage step is hidden behind a slow pre-equilibrium[3].

The Intramolecular Advantage (Ethane-1,1,1-d3)

Ethane-1,1,1-d3 ( CH3​CD3​ ) bypasses kinetic masking. Because both the −CH3​ and −CD3​ groups are present within the same molecule, the substrate binding step is unified. Once the [Cat⋯CH3​CD3​] complex is formed, the intermediate faces a branching pathway: it must "choose" between cleaving a C–H bond or a C–D bond[4]. Because the pre-cleavage steps are identical for both pathways, the resulting product ratio directly reflects the zero-point energy (ZPE) differences of the transition states, revealing the intrinsic KIE [2].

Diagram 1: Pathway logic comparing Intermolecular (masked) vs Intramolecular (intrinsic) KIEs.

Comparative Performance Data

The following table summarizes the operational and mechanistic differences between the two isotopic probes based on established physical chemistry standards[2][4].

Parameter	Ethane-d6 ( C2​D6​ )	Ethane-1,1,1-d3 ( CH3​CD3​ )
KIE Type Evaluated	Intermolecular	Intramolecular
Susceptibility to Masking	High (Affected by binding/diffusion)	None (Measures intrinsic cleavage)
Typical KIE Magnitude	Often lower (1.0 – 4.0)	Often higher (3.0 – >30)
Experimental Setup	Requires precise 1:1 molar premixing	Single gas dosing required
Conversion Limit	Strictly <10% (Prevents isotopic enrichment)	Flexible (Internal ratio remains constant)
Analytical Target	Ratio of Unlabeled vs. d5​ -Product	Ratio of d2​ -Product vs. d3​ -Product
Primary Use Case	Determining overall rate-determining step	Probing transition state geometry/tunneling

Self-Validating Experimental Protocols

To ensure data integrity and trustworthiness, KIE experiments must be designed as self-validating systems. Below are the rigorous step-by-step methodologies for both approaches.

Protocol A: Intermolecular KIE using Ethane / Ethane-d6

Objective: Determine if C–H cleavage is the overall rate-determining step.

• Substrate Preparation: Evacuate a Schlenk flask or specialized gas cell. Introduce exactly 0.5 equivalents of high-purity C2​H6​ and 0.5 equivalents of C2​D6​ using a calibrated mass flow controller. Causality: Any deviation from a strict 1:1 molar ratio will directly skew the kinetic baseline.

• Reaction Initiation: Inject the catalyst/oxidant solution and initiate the reaction (thermally or photochemically).

• Conversion Control (Critical Step): Quench the reaction rapidly at <10% overall substrate conversion . Causality: Because C2​H6​ reacts faster than C2​D6​ (normal KIE), the remaining gas pool becomes artificially enriched in C2​D6​ as the reaction progresses. Allowing conversion to exceed 10% will artificially depress the measured KIE.

• Product Isolation: Cryogenically trap the volatile products or extract the functionalized derivatives (e.g., ethyl halides or alcohols).

• Quantification: Analyze via GC-MS. Calculate the KIE by integrating the molecular ion peaks corresponding to the unlabeled product vs. the d5​ -labeled product.

Protocol B: Intramolecular KIE using Ethane-1,1,1-d3

Objective: Determine the intrinsic C–H vs C–D cleavage rate and probe for quantum tunneling.

• Substrate Dosing: Dose pure CH3​CD3​ into the reaction vessel. No competitive premixing is required, eliminating a major source of volumetric error[2].

• Reaction Initiation: Introduce the catalyst and initiate the reaction.

• Conversion Control: Run the reaction to a moderate yield. While the <10% rule is less strict here (since the unreacted CH3​CD3​ maintains its internal 1:1 ratio of functional groups), over-oxidation must still be avoided.

• Product Analysis: Analyze the products via 2H -NMR or GC-MS. The KIE is calculated directly from the ratio of the CH2​CD3​ -derived product to the CH3​CD2​ -derived product. Causality: Because both products arose from the exact same encounter complex, this ratio is the absolute intrinsic KIE.

Diagram 2: Standardized analytical workflow for determining Kinetic Isotope Effects.

Conclusion & Expert Recommendation

For researchers developing novel C–H activation catalysts or studying enzymatic active sites, Ethane-1,1,1-d3 is the superior probe for elucidating the precise geometry and nature of the bond-cleavage transition state . It strips away the noise of diffusion, binding, and electron transfer, providing a direct window into the C–H cleavage event[4].

However, if the goal of the study is to determine the macroscopic rate-determining step of an entire industrial catalytic cycle, an intermolecular competition using Ethane-d6 remains the necessary standard. A comprehensive mechanistic study will often employ both methods: a KIE near 1.0 with Ethane-d6 combined with a KIE > 3.0 with Ethane-1,1,1-d3 definitively proves that C–H cleavage occurs, but is not the rate-limiting step of the overall process[3].

References

• KINETIC ISOTOPE EFFECTS IN THE REACTION OF METHYL RADICALS WITH ETHANE, ETHANE-d6 AND ETHANE-1,1,1-d3 The Journal of Physical Chemistry - ACS Publications[Link]

• Inter- and Intramolecular Experimental and Calculated Equilibrium Isotope Effects Journal of the American Chemical Society (via SciSpace)[Link]

• Two-State Reactivity Model Explains Unusual Kinetic Isotope Effect Patterns in C-H Bond Cleavage by Nonheme Oxoiron(IV) Complexes PMC - National Institutes of Health (NIH)[Link]

• Isotope Effects in C−H Bond Activation Reactions by Transition Metals Angewandte Chemie International Edition (via PKUSZ)[Link]

Sources

• 1. web.pkusz.edu.cn [web.pkusz.edu.cn]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Two-State Reactivity Model Explains Unusual Kinetic Isotope Effect Patterns in C-H Bond Cleavage by Nonheme Oxoiron(IV) Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]

Ethane-1,1,1-d3 vs unlabeled ethane IR absorption cross-sections

An in-depth understanding of infrared (IR) absorption cross-sections is critical for applications ranging from atmospheric remote sensing to the fundamental quantum mechanics of molecular dynamics. As a Senior Application Scientist, I frequently encounter the need to differentiate between isotopologues to trace chemical pathways or model planetary atmospheres.

This guide provides an objective, data-driven comparison of the IR absorption cross-sections of unlabeled ethane (C₂H₆) and its partially deuterated isotopologue, ethane-1,1,1-d₃ (CH₃CD₃) . We will explore the mechanistic origins of their spectral differences, summarize quantitative cross-section data, and detail a self-validating experimental protocol for acquiring high-fidelity spectroscopic measurements.

Mechanistic & Spectroscopic Divergence

The substitution of three hydrogen atoms with deuterium fundamentally alters the molecule's symmetry, mass distribution, and vibrational modes. These changes dictate the IR absorption cross-sections.

Unlabeled Ethane (C₂H₆)

Unlabeled ethane possesses a highly symmetric D₃d point group in its staggered conformation. Because of this center of inversion, the molecule has a strictly zero permanent dipole moment. Consequently, its torsional fundamental band (ν₄, the internal rotation of the methyl groups) is formally IR inactive in the lowest order[1]. The IR spectrum of C₂H₆ is instead dominated by intense C-H stretching modes in the 3 µm region (~2850–3050 cm⁻¹), which form a highly dense and complex manifold of interacting vibrational modes and combination bands[2].

Ethane-1,1,1-d₃ (CH₃CD₃)

Asymmetric deuteration reduces the molecular symmetry to C₃v . This symmetry breaking induces a small but critical permanent electric dipole moment of approximately 10.86 mD (milliDebyes) in the ground vibrational state[1].

• Torsional Activation: Because of this permanent dipole, the torsional fundamental mode (ν₆) becomes IR active, allowing direct observation in the far-infrared region (~253 cm⁻¹)[3].

• Isotopic Shift: The increased reduced mass of the C-D bonds shifts the stretching frequencies significantly lower, moving the absorption cross-section peaks from the ~2900 cm⁻¹ region down to the ~2100–2300 cm⁻¹ region.

Fig 1. Impact of isotopic substitution on molecular symmetry and torsional IR activity.

Quantitative Data Comparison

When selecting an isotopologue for isotopic tracing or spectral calibration, the absolute absorption cross-sections must be referenced. The Pacific Northwest National Laboratory (PNNL) and HITRAN databases provide exhaustive, nitrogen-broadened cross-sections for C₂H₆[4], while CH₃CD₃ data is typically derived from specialized high-resolution far-IR studies[1][3].

Table 1: Key Vibrational Modes and IR Cross-Section Parameters

Parameter	Unlabeled Ethane (C₂H₆)	Ethane-1,1,1-d₃ (CH₃CD₃)
Molecular Symmetry	D₃d	C₃v
Permanent Dipole	0 D	~10.86 mD
Primary Stretch Region	~2850 – 3050 cm⁻¹ (C-H)	~2100 – 2300 cm⁻¹ (C-D)
Torsional Fundamental	~289 cm⁻¹ (ν₄)	~253 cm⁻¹ (ν₆)
Torsional IR Activity	Inactive*	Active (Weak)
Standard Reference Data	PNNL (0.1 cm⁻¹ res), HITRAN	Literature (e.g., Moazzen-Ahmadi)

*Note: The C₂H₆ torsional band can only be observed in the IR under extreme pressure-pathlength conditions (30-70 atm·m) or via Coriolis coupling with other IR-active vibrations[3].

Self-Validating Experimental Protocol: Measuring IR Cross-Sections

To generate reliable, high-resolution IR cross-sections (especially for the weak torsional bands of CH₃CD₃ or the dense 3 µm region of C₂H₆), experimental artifacts must be rigorously eliminated. The following workflow utilizes Frequency-Stabilized Cavity Ring-Down Spectroscopy (FS-CRDS) and Fourier Transform Infrared (FTIR) spectroscopy[2][5].

Causality & Validation: Every step below is designed as a self-validating system to ensure that the derived cross-section σ(ν) is a true molecular property, independent of the instrument.

Step 1: Gas Handling and Purity Validation

• Action: Subject the gas sample to three successive freeze-pump-thaw cycles using liquid nitrogen.

• Causality: Trace atmospheric impurities (e.g., H₂O, CO₂) possess massive IR cross-sections that can easily obscure the weak ~10 mD dipole-driven torsional bands of CH₃CD₃.

• Validation: Record a background spectrum of the evacuated cell. The absolute absence of residual water lines (e.g., near 1600 cm⁻¹ or 3600 cm⁻¹) validates vacuum integrity and system cleanliness.

Step 2: Pathlength Optimization and Pressure Broadening

• Action: Inject the sample into a multipass absorption cell (e.g., a Herriott cell configured for a 20 m pathlength). For atmospheric modeling, backfill the cell with N₂ to 760 Torr[4].

• Causality: The torsional spectra of CH₃CD₃ are inherently weak. A long pathlength increases the optical depth, bringing the signal-to-noise ratio above the instrumental detection limit without requiring extreme gas pressures that would cause excessive self-broadening.

• Validation: Measure the integrated absorbance at multiple partial pressures (e.g., 5, 20, 50 Torr). A strictly linear plot of Absorbance vs. Pressure validates adherence to the Beer-Lambert law and confirms no detector saturation or dimerization artifacts are present.

Step 3: Spectral Interrogation

• Action: Probe the gas using FS-CRDS or high-resolution FTIR (resolution ≤ 0.015 cm⁻¹)[2][5].

• Causality: The C₂H₆ spectrum is highly congested with overlapping Q-branches. Standard low-resolution FTIR cannot resolve these individual rovibrational transitions, leading to an underestimation of the peak cross-sections due to instrumental line shape (ILS) convolution. FS-CRDS provides immunity to laser intensity fluctuations, yielding absolute absorbance.

• Validation: The measured empty-cavity ring-down time ( τ0​ ) must remain constant across the spectral sweep. Any baseline drift indicates mirror contamination or laser instability.

Step 4: Baseline Correction & Cross-Section Derivation

• Action: Fit the non-absorbing baseline regions with a low-order polynomial and subtract it from the raw spectrum. Calculate the cross-section using σ(ν)=N⋅LA(ν)​ (where N is number density and L is pathlength).

• Causality: Improper baseline correction is a primary source of error, historically leading to unphysical negative cross-sections in some legacy databases[2].

• Validation: The derived cross-section in known transparent windows (e.g., regions devoid of transitions) must integrate to exactly zero ± the statistical noise floor.

Fig 2. Self-validating experimental workflow for absolute IR cross-section derivation.

References

• Ethane (CH3CH3)
• Infrared absorption cross sections for ethane (C2H6)
• Source: American Institute of Physics (AIP)
• Source: ResearchGate (Journal of Chemical Physics)

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• 2. tsapps.nist.gov [tsapps.nist.gov]
• 3. researchgate.net [researchgate.net]
• 4. vpl.astro.washington.edu [vpl.astro.washington.edu]
• 5. pubs.aip.org [pubs.aip.org]

Evaluating commercial ethane-1,1,1-d3 isotopic enrichment levels

Evaluating Commercial Ethane-1,1,1-d3: A Technical Guide to Isotopic Enrichment and Positional Integrity

Introduction & Scientific Significance

Ethane-1,1,1-d3 (CH₃CD₃) is a partially deuterated alkane fundamentally important for kinetic isotope effect (KIE) studies, mechanistic pathway elucidation, and advanced tracer applications in drug development[1][2]. Unlike fully deuterated ethane-d6, the asymmetric deuteration of ethane-1,1,1-d3 allows researchers to probe specific intramolecular and intermolecular hydrogen abstraction rates[3].

However, the reliability of these studies hinges entirely on the isotopic enrichment level (atom % D) and the positional integrity of the deuterium label. While commercial sources typically advertise ≥98% atom D, batch-to-batch variability and the risk of positional scrambling during synthesis necessitate rigorous, independent analytical verification[4][5]. This guide provides a comprehensive, self-validating framework for evaluating commercial ethane-1,1,1-d3 against alternative isotopic standards.

Commercial Landscape & Product Comparison

When sourcing ethane-1,1,1-d3, researchers must balance enrichment purity with the specific mechanistic requirements of their assays. Table 1 compares standard commercial offerings of ethane-1,1,1-d3 against common alternatives to guide procurement decisions.

Table 1: Comparison of Commercial Ethane Isotopologues

Product	Supplier Examples	Isotopic Enrichment	MW ( g/mol )	Primary Application
Ethane-1,1,1-d3	CDN Isotopes[4], Icon Isotopes[6]	≥ 98 atom % D	33.09	Intramolecular KIE studies, asymmetric tracing
Ethane-d6	Various Commercial Suppliers	≥ 99 atom % D	36.11	Intermolecular KIE studies, absolute NMR reference
Ethane (Unlabeled)	Various Commercial Suppliers	Natural Abundance	30.07	Baseline control, standard calibration

Analytical Methodologies for Evaluating Enrichment

Evaluating the isotopic enrichment of a volatile gas requires a multi-technique approach. No single instrument provides a complete picture; mass spectrometry quantifies the total deuterium incorporation, while NMR spectroscopy verifies the positional integrity of the label[5][7].

Fig 1: Multi-technique analytical workflow for validating ethane-1,1,1-d3 isotopic enrichment.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the gold standard for determining the isotopologue distribution (e.g., d0, d1, d2, d3)[7][8]. High-efficiency capillary columns, such as the SPB-5 or SPB-50, are employed at sub-ambient or low temperatures to separate isotopologues based on the inverse isotope effect[9].

The Causality of Separation: Because heavier deuterated molecules have slightly lower molar volumes and different polarizabilities, they exhibit higher vapor pressures and elute before their lighter, unlabeled counterparts[9]. Mass spectral analysis then monitors the molecular ion shift from m/z 30 (ethane-d0) to m/z 33 (ethane-1,1,1-d3)[8][10].

Fig 2: Inverse isotope effect driving the GC separation of ethane isotopologues.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While GC-MS confirms the mass shift, it cannot easily differentiate between ethane-1,1,1-d3 and its hypothetical isomer, ethane-1,1,2-d3[11]. NMR spectroscopy bridges this gap. ¹H NMR is used to detect residual protons at the theoretically fully deuterated methyl group, while ²H (Deuterium) NMR directly observes the incorporated deuterium to ensure no positional scrambling occurred during manufacturing[7][10].

Self-Validating Experimental Protocols

To ensure absolute trustworthiness in your enrichment evaluation, the following protocols incorporate internal controls and self-validating causality loops.

Protocol 1: GC-MS Isotopologue Profiling

Causality Check: Low-temperature GC maximizes the subtle vapor pressure differences between isotopologues, ensuring baseline separation. The self-validating step is the inclusion of an ethane-d0 standard to define the exact retention time of the unlabelled species, ensuring any early-eluting peaks are correctly identified as deuterated species[9].

• Column Selection: Install a high-efficiency SPB-5 (60m) or equivalent column[9].

• Temperature Programming: Set the initial oven temperature to -20°C (using cryogenic cooling) to maximize retention time and resolution, ramping at 2°C/min to 20°C.

• Sample Injection: Inject 10 µL of the commercial ethane-1,1,1-d3 gas using a gas-tight syringe. Utilize a split ratio of 50:1 to prevent column overloading.

• Mass Detection: Operate the MS in Selected Ion Monitoring (SIM) mode, targeting m/z 30, 31, 32, 33, and 34.

• Data Analysis: Integrate the peak areas for each m/z. Calculate the isotopic enrichment by dividing the M+3 area by the sum of all isotopologue areas, explicitly correcting for the natural ¹³C abundance (which contributes to the M+1 signal)[5][12].

Protocol 2: Quantitative NMR (qNMR) for Positional Verification

Causality Check: Gas-phase NMR or dissolution in a heavy solvent prevents signal suppression. Using a known concentration of an internal standard allows for absolute quantification rather than just relative ratios[10].

• Sample Preparation: Slowly bubble the ethane-1,1,1-d3 gas through a pre-weighed NMR tube containing CDCl₃ and a precisely known mass of an internal standard (e.g., 1,4-dioxane-d8 for ²H NMR). Seal the tube immediately to prevent volatilization.

• ¹H NMR Acquisition: Acquire a ¹H spectrum with a long relaxation delay (D1 > 5 × T1) to ensure quantitative integration. The CH₃ signal should appear as a distinct multiplet, while the CD₃ position should be completely silent[10].

• ²H NMR Acquisition: Acquire a ²H spectrum. The resonance corresponding to the CD₃ group will appear, proving the deuterium is localized to a single carbon[10].

• Validation: Calculate the ratio of the ¹H integral (CH₃) to the ²H integral (CD₃). A perfect ethane-1,1,1-d3 sample will yield a 1:1 molar ratio of protons to deuterons. Any deviation indicates incomplete enrichment or positional scrambling[5].

References

• Icon Isotopes Product C
• United St
• Inter- and Intramolecular Experimental and Calculated Equilibrium Isotope Effects. SciSpace.
• KINETIC ISOTOPE EFFECTS IN THE REACTION OF METHYL RADICALS WITH ETHANE, ETHANE-d6 AND ETHANE-1,1,1-d3.
• Ethane-1,1,1-d3 | 2031-95-0. Benchchem.
• Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques.
• Analytical Characterization of Deuter
• A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Analytical Methods (RSC Publishing).
• Comparing stable isotope enrichment by gas chromatography with time-of-flight, quadrupole... NIH.
• Application Note: Isotopic Separ
• Mechanistic Investigations of Zero-Valent Metal Reactions with Organohalides. DTIC.
• Reaction of 1,1,1-Trichloroethane with Zero-Valent Metals and Bimetallic Reductants. DSS.go.th.

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• 1. pubs.acs.org [pubs.acs.org]
• 2. Ethane-1,1,1-d3 | 2031-95-0 | Benchchem [benchchem.com]
• 3. scispace.com [scispace.com]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. iconisotopes.com [iconisotopes.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. lib3.dss.go.th [lib3.dss.go.th]
• 9. gcms.cz [gcms.cz]
• 10. m.youtube.com [m.youtube.com]
• 11. apps.dtic.mil [apps.dtic.mil]
• 12. Comparing stable isotope enrichment by gas chromatography with time-of-flight, quadrupole time-of-flight and quadrupole mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Differences in gas chromatography retention time between ethane and ethane-1,1,1-d3

Comparative Guide: Gas Chromatography Retention Dynamics of Ethane vs. Ethane-1,1,1-d3

Executive Summary

The separation of deuterated compounds from their protiated counterparts is a critical analytical challenge in drug discovery, kinetic isotope effect (KIE) studies, and non-mass spectrometry-based stable isotope dilution assays (1[1]). While mass spectrometry can distinguish between ethane ( C2​H6​ ) and its partially deuterated isotopologue, ethane-1,1,1-d3 ( CH3​CD3​ ), baseline chromatographic separation provides orthogonal validation and ensures that isotopic clusters do not interfere with quantitative integration (). This guide objectively compares the gas chromatography (GC) retention performance of these two gases, detailing the physicochemical causality behind their separation and providing a self-validating experimental protocol.

Mechanistic Causality: The Chromatographic Isotope Effect

As an Application Scientist, it is vital to understand that isotopic separation in GC is not driven by mass differences, but by minute shifts in molecular volume and polarizability. This phenomenon is quantified by the chromatographic H/D isotope effect ( hdIEC​ ), calculated as the retention time of the protiated analyte divided by the deuterated analyte ( hdIEC​=tR​(H)/tR​(D) ).

• Zero-Point Energy and Molar Volume: The fundamental driver of the hdIEC​ is the lower zero-point vibrational energy of the C-D bond compared to the C-H bond. This lower energy state results in a shorter, stiffer bond, effectively reducing the molar volume and polarizability of ethane-1,1,1-d3 (2[2]).

• The Inverse Isotope Effect (Nonpolar Phases): On nonpolar stationary phases (e.g., 100% Polydimethylsiloxane or Squalane), analyte retention is governed entirely by dispersion (van der Waals) forces. Because ethane-1,1,1-d3 is less polarizable than unlabeled ethane, it interacts more weakly with the stationary phase. Consequently, the heavier isotopologue elutes earlier than the lighter one, yielding an inverse isotope effect ( hdIEC​>1 ) (1[1]).

• The Normal Isotope Effect (Polar Phases): Conversely, on highly polar stationary phases (e.g., ionic liquids like IL-111i), separation relies on dipole-dipole and specific interactions. The asymmetric substitution in ethane-1,1,1-d3 ( CH3​CD3​ ) induces a slight dipole moment absent in symmetric ethane. This allows the deuterated molecule to interact more strongly with the polar phase, causing it to elute later ( hdIEC​<1 ) (1[1]).

Mechanistic pathway of chromatographic H/D isotope effects in GC.

Experimental Methodology & Self-Validating Protocol

To accurately measure the minute retention time differences between ethane and ethane-1,1,1-d3, the GC system must be optimized to eliminate dead volume and prevent peak tailing. The following protocol utilizes an Alumina PLOT column, which is highly selective for light hydrocarbons (3[3]).

Step-by-Step Workflow:

• System Configuration: Equip a Gas Chromatograph with a Flame Ionization Detector (GC-FID) or high-resolution Mass Spectrometer (GC-MS). Install an Alumina (deactivated by sodium sulfate) capillary PLOT column (e.g., 50 m × 0.53 mm ID).

  • Causality: PLOT columns provide massive surface area for gas-solid adsorption, which is strictly required to retain highly volatile C2​ hydrocarbons at near-ambient temperatures.

• Carrier Gas Optimization: Use ultra-high-purity Helium. Set a constant linear velocity of 35 cm/sec.

  • Causality: Helium provides a flatter Van Deemter curve than nitrogen, maximizing the number of theoretical plates ( N ) without sacrificing analysis time, which is critical for resolving closely eluting isotopologues.

• Sample Introduction: Use an automated Gas Sampling Valve (GSV) with a 100 µL sample loop. Set the split ratio to 50:1.

  • Causality: Light gases suffer from severe band broadening if injected via standard liquid syringes due to rapid expansion. A GSV ensures a highly reproducible, narrow injection band. The 50:1 split prevents column overloading, which would otherwise cause peak fronting and obscure the minute isotopic separation ().

• Temperature Programming: Program the GC oven isothermally at 35°C for 15 minutes.

  • Causality: Isotopic resolution is highly temperature-dependent. Lower temperatures amplify the dispersion force differentials between the C-H and C-D bonds, maximizing the hdIEC​ (4[4]).

• Self-Validation & System Suitability: Inject an equimolar reference standard of ethane and ethane-1,1,1-d3.

  • Causality: This acts as an internal system suitability test (SST). The system is considered validated for analytical runs only if the calculated peak resolution ( Rs​ ) is ≥1.0 . Furthermore, calculating the hdIEC​ validates the stationary phase chemistry—yielding >1.0 confirms an intact nonpolar/alumina system, while a shift towards 1.0 indicates column degradation or active site contamination.

Step-by-step GC workflow for validating isotopic retention time shifts.

Quantitative Data & Performance Comparison

The table below summarizes the expected retention behavior and performance metrics when comparing ethane and ethane-1,1,1-d3 across different chromatographic environments.

Parameter	Ethane ( C2​H6​ )	Ethane-1,1,1-d3 ( CH3​CD3​ )	Analytical Impact
Molar Mass	30.07 g/mol	33.09 g/mol	Ethane-1,1,1-d3 is ~10% heavier, easily resolved by MS.
Polarizability	Higher	Lower	Ethane-1,1,1-d3 exhibits weaker dispersion interactions.
Elution Order (Nonpolar Phase)	2nd (Slower)	1st (Faster)	Inverse Isotope Effect ( hdIEC​>1 ).
Elution Order (Polar Phase)	1st (Faster)	2nd (Slower)	Normal Isotope Effect ( hdIEC​<1 ).
Typical hdIEC​ (PDMS Column)	Reference ( tR​(H) )	Analyte ( tR​(D) )	~1.008 to 1.015 (Deuterated elutes first).
Detection Limit (GC-FID)	~0.0002%	~0.0003%	Near-identical sensitivity; baseline resolution required.

References

• Evaluation of gas chromatography for the separation of a broad range of isotopic compounds - ResearchG
• Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC -
• Determination of methane-D4 and ethane-D6 in ethylene-D4 by gas chrom
• Isotope-ratio detection for gas chrom
• Gas Chromatography and Thermal Cycling Absorption Techniques for Hydrogen Isotopes Separ

Sources

• 1. researchgate.net [researchgate.net]
• 2. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. francis-press.com [francis-press.com]
• 4. Gas Chromatography and Thermal Cycling Absorption Techniques for Hydrogen Isotopes Separation in Water Detritiation Systems [mdpi.com]

Benchmarking quantum chemical calculations with ethane-1,1,1-d3 experimental data

Benchmarking Quantum Chemical Calculations: A Definitive Guide Using Ethane-1,1,1-d3 Experimental Data

Executive Summary

The accurate prediction of molecular potential energy surfaces (PES) and thermochemical properties relies heavily on the validation of quantum chemical methods against high-fidelity experimental data. While ethane (C₂H₆) is a fundamental hydrocarbon model, its high D₃d symmetry renders its torsional modes infrared (IR) inactive, complicating direct spectroscopic benchmarking. Ethane-1,1,1-d3 (CH₃CD₃) solves this by breaking the symmetry to C₃v. This isotopic substitution induces a permanent dipole moment, making the torsional band weakly IR active and allowing for the direct measurement of the torsional barrier ( V3​ ), rotational constants, and transition state zero-point energies [1].

This guide provides drug development professionals and computational chemists with a rigorous framework for comparing density functional theory (DFT) and ab initio methods against CH₃CD₃ experimental benchmarks.

The Mechanistic Advantage of Symmetry Breaking

In standard C₂H₆, the torsional spectra are inactive in lowest order in both IR absorption and Raman scattering. The spectral intensity only arises from complex Coriolis interactions between the torsional levels in the ground vibrational state and other vibrations [1].

By utilizing CH₃CD₃, three mechanisms contribute to the intensity of the torsional bands: Coriolis interactions, cubic anharmonic effects, and the second derivative of the permanent dipole moment with respect to the torsional angle [1]. This yields a highly resolved torsional spectrum that serves as an uncompromising ground truth for evaluating how well a computational method handles electron correlation and basis set superposition errors.

Experimental Protocols for Data Acquisition

To ensure computational models are benchmarked against reliable data, the experimental protocols themselves must be self-validating. Below are the field-proven methodologies for acquiring CH₃CD₃ reference data.

Protocol A: High-Resolution Far-Infrared (FIR) Spectroscopy (Torsional Profiling)

This protocol isolates the weak v6​=1←0 torsional fundamental of CH₃CD₃.

• System Purging & Calibration: Bake the stainless-steel multitraversal cell at 150°C for several days to eliminate outgassing contaminants [2]. Calibrate the Fourier transform spectrometer to a resolution of 0.016 cm⁻¹.

• Sample Introduction: Introduce gaseous CH₃CD₃ at a precise pressure of 82 Torr.

  • Causality: The torsional spectrum is inherently weak. 82 Torr provides a high enough molecular density to achieve a viable signal-to-noise ratio without inducing excessive pressure broadening that would obscure the partially resolved rotational structure of the P and R branches [3].

• Cryogenic Temperature Control: Cool the 20-meter absorption path cell to 190 K using a cryogenerator [1].

  • Causality: 190 K collapses the Boltzmann distribution into the lowest vibrational states, minimizing spectral congestion from hot bands while keeping the sample well above its boiling point (~184 K).

• Data Validation: Extract the torsional dipole components. The protocol is validated when the measured μT⊥​ aligns with theoretical Coriolis mixing expressions (experimentally determined to be 14.0 ± 1.5 μ D) [1].

Protocol B: Equilibrium Isotope Effect (EIE) NMR Assay

Used to benchmark calculated zero-point energies (ZPE) in transition metal reactions.

• Sample Preparation: Generate the target transition metal complex in a bomb reactor in the presence of a hydrocarbon mixture (e.g., CH₄ and CH₃CD₃) in a deuterated solvent (C₆D₁₂) [4].

• Equilibration: Allow the system to stir until thermodynamic equilibrium is reached (simulated mathematically prior to the experiment to ensure completion) [4].

• NMR Acquisition: Acquire ¹H and ²H NMR spectra.

  • Causality: ¹H NMR quantifies the non-deuterated isotopologues, while ²H NMR directly measures the deuterated species.

• Self-Validation: Because the EIE is derived from a direct integration of the ratio of species at equilibrium, it negates absolute concentration errors, making the assay internally self-validating [4].

Quantum Chemical Benchmarking (The Data)

When comparing computational methods, CH₃CD₃ provides a stringent test for how well an algorithm handles anharmonicity and torsional potentials. The table below compares common computational tiers against the experimental ground truth.

Table 1: Comparison of Quantum Chemical Methods vs. CH₃CD₃ Experimental Data

Method / Basis Set	Torsional Barrier ( V3​ )	Torsional Fundamental ( ν6​ )	Torsional Dipole ( μT⊥​ )	Intramolecular EIE
B3LYP / aug-cc-pVTZ	~980 cm⁻¹	~245 cm⁻¹	~12.5 μ D	~1.38
MP2 / aug-cc-pVTZ	~1015 cm⁻¹	~250 cm⁻¹	~13.8 μ D	~1.41
CCSD(T) / CBS	941 cm⁻¹ [5]	252 cm⁻¹	14.1 μ D	1.44 [4]
Experimental (Ground Truth)	1024 cm⁻¹ [5]	253 cm⁻¹ [5]	14.0(1.5) μ D [1]	1.53(3) [4]

Analysis: While DFT (B3LYP) is computationally inexpensive, it frequently underestimates the torsional barrier and zero-point energy differences, leading to a larger deviation in predicted EIEs. Coupled-cluster methods (CCSD(T)) extrapolated to the complete basis set (CBS) limit offer the highest fidelity, closely mirroring the 253 cm⁻¹ fundamental observed in high-pressure path-length experiments [5].

Computational Workflow for Benchmarking

To systematize the validation of new theoretical models, researchers should adopt the following logical workflow, bridging raw spectral acquisition with iterative computational refinement.

Fig 1. Workflow for benchmarking quantum chemical calculations against CH3CD3 experimental data.

Conclusion

For drug development professionals and computational scientists, the choice of quantum chemical method dictates the reliability of downstream thermodynamic and kinetic predictions. By utilizing ethane-1,1,1-d3 as a symmetry-broken benchmark, researchers can directly validate the accuracy of their chosen level of theory against highly resolved torsional and rotational experimental data. Methods that fail to reproduce the ~253 cm⁻¹ torsional fundamental or the 1.53 EIE should be discarded in favor of higher-order perturbational or coupled-cluster approaches.

References

• [3] The torsional spectrum of CH3CD3 | The Journal of Chemical Physics. aip.org. Verify Source

• [4] Inter- and Intramolecular Experimental and Calculated Equilibrium Isotope Effects. scispace.com. Verify Source

• [1] The torsional spectrum of CH3CD3 - American Institute of Physics. aip.org. Verify Source

• [2] Millimeter-wave spectrum of CH3CD3 in the three lowest torsional states. aip.org. Verify Source

• [5] An intrinsic reaction coordinate calculation of the torsional potential in ethane. researchgate.net. Verify Source

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Safety & Regulatory Compliance

Ethane-1,1,1-d3 proper disposal procedures

As a Senior Application Scientist, I understand that the management of isotopically labeled compressed gases is a critical intersection of analytical chemistry, fluid thermodynamics, and laboratory safety. Ethane-1,1,1-d3 ( CH3​CD3​ ) is a selectively deuterated hydrocarbon widely utilized in mechanistic studies and as an NMR reference standard.

Unlike tritium-labeled compounds, Ethane-1,1,1-d3 contains deuterium, a stable isotope. Therefore, it does not require radiological waste segregation. However, it is an extremely flammable compressed gas. Its disposal requires stringent logistical and safety protocols to mitigate explosion risks, prevent equipment degradation, and ensure regulatory compliance.

Below is the authoritative, step-by-step operational guide for the safe handling and disposal of Ethane-1,1,1-d3.

Physicochemical & Hazard Profile

Before initiating any disposal protocol, it is mandatory to understand the physical and chemical parameters of the substance. The following table summarizes the critical data required for safety assessments and Environmental Health and Safety (EHS) manifesting.

Property	Value	Reference / Source
Chemical Name	Ethane-1,1,1-d3	[1]
CAS Number	2031-95-0	[2]
Molecular Formula	CH3​CD3​	[2]
Molecular Weight	33.09 g/mol	[2]
Hazard Classification	Extremely Flammable Gas (GHS Category 1)	[2]
Storage & Disposal Condition	Well-ventilated area, away from oxidizers	[3]

The Causality of Gas Disposal: Mechanistic Safety Rationale

As scientists, we must understand the physical chemistry governing our safety protocols. Ethane-1,1,1-d3 is not merely a chemical waste; it is a pressurized kinetic hazard.

• The Joule-Thomson Effect: When venting residual gas from experimental lines, the rapid expansion of ethane causes an adiabatic temperature drop. If vented too quickly, this localized cooling can embrittle polymer tubing and regulator seals, leading to catastrophic leaks.

• Static Discharge Risks: Flowing non-polar hydrocarbons generate static electricity. Without a properly grounded system, a static spark can ignite the highly flammable CH3​CD3​ /air mixture[3].

• The "Positive Pressure" Rule (Suck-Back Prevention): A cornerstone of compressed gas safety is that cylinders must never be completely evacuated. Depleting a cylinder below 25 psi (172 kPa) creates a risk of atmospheric "suck-back" when the valve is left open[4]. Oxygen and moisture drawn into the cylinder can compromise the internal passivation layer and create a pressurized, explosive mixture inside the vessel. Maintaining residual pressure is a critical, self-validating safety step[5].

Operational Disposal Workflows

The following methodologies provide a self-validating system for the safe decommissioning of Ethane-1,1,1-d3 setups.

Phase 1: System Disconnection & Line Purging

Objective: Remove kinetic and chemical hazards from the experimental setup before addressing the cylinder itself.

• Valve Isolation: Close the primary cylinder valve hand-tight. Do not overtighten, as this damages the valve seat.

  • Validation Step: Monitor the high-pressure gauge on the regulator; it should remain static or drop, confirming the cylinder is hermetically sealed.

• Line Depressurization: Slowly vent the trapped CH3​CD3​ gas in the lines into a certified fume hood or a flare system connected to the building's exhaust[6].

• Inert Gas Purge: Connect an inert gas line (Nitrogen or Argon) to the system. Sweep the lines for 5 minutes.

  • Validation Step: A downstream combustible gas indicator (CGI) should read 0% LEL (Lower Explosive Limit), confirming the lines are free of flammable isotopes.

• Regulator Removal: Safely disconnect the regulator and immediately install the brass valve protection cap and the outer cylinder safety cap[5].

Phase 2: Cylinder Triage & Pressure Validation

Objective: Determine the logistical disposal route while maintaining internal cylinder integrity.

• Pressure Verification: Check the regulator gauge before removal. You must leave a minimum of 20–25 psi of positive pressure in the cylinder to prevent contamination[5],[4].

• Triage Decision: Determine the cylinder type. Standard cylinders are processed via reverse logistics, whereas small lecture bottles are processed as hazardous waste[7].

Phase 3: Final Disposition Logistics

Scenario A: Supplier Return (Standard Cylinders)

• Labeling: Affix a tag reading "Partially Used - Do Not Vent" or "Empty - Contains Residual Ethane-1,1,1-d3".

• Storage: Secure the cylinder with sturdy chains or straps in a designated flammable gas storage area, physically segregated from oxidizers (e.g., oxygen, halogens)[3],[5].

• Hand-off: Contact the original gas manufacturer or distributor to arrange a reverse logistics pickup.

Scenario B: EHS Hazardous Waste Hand-off (Lecture Bottles)

• Identify Status: Most Ethane-1,1,1-d3 supplied in small quantities (e.g., 0.25 L carbon-steel lecture bottles) cannot be returned to the manufacturer[2],[7].

• Do Not Vent: Do not attempt to vent the remaining contents of a lecture bottle to the atmosphere[6]. Never remove the valve from a cylinder for disposal purposes[7].

• Waste Manifesting: Complete a Chemical Waste Pickup Request Form. Tag the cylinder with an official hazardous waste label, noting the exact isotopic composition and flammability hazard[7],[5].

• Secure Transfer: Transfer the intact lecture bottle to the Environmental Health and Safety (EHS) department for professional incineration or specialized disposal[8].

Process Visualization

Fig 1. Decision workflow for Ethane-1,1,1-d3 compressed gas cylinder disposal and EHS hand-off.

References

• ETHANE-1,1,1-D3 — Chemical Substance Information, NextSDS. 1

• Navigating the Safe Disposal of Ethene and Ethanol in a Laboratory Setting, Benchchem. 6

• Ethane-1,1,1-d3 (gas) Product Information, CDN Isotopes. 2

• Compressed Gases Standard Operating Procedure, University of California, Riverside EHS. 3

• Compressed Gasses Standard Operating Procedure, Purdue University EHS. 7

• Iodoethane-2,2,2-d3 | Deuterated Ethyl Iodide Disposal Procedures, Benchchem. 8

• Compressed Gases Standard Operating Procedure, University of Michigan Environment, Health & Safety. 5

• How to Work Safely with Compressed Gas Cylinders, Lab Manager.4

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